Solvent Yellow 56

• CAS: 2481-94-9

Core Science & Biosynthesis

An In-Depth Technical Guide to Solvent Yellow 56

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details: Solvent Yellow 56

Solvent Yellow 56, identified by the CAS number 2481-94-9, is a synthetic organic compound belonging to the azo dye class. Its chemical name is N,N-diethyl-p-(phenylazo)aniline.[1] This dye presents as a deep reddish-yellow powder and is utilized in a variety of industrial applications, including the coloring of plastics, oils, fats, waxes, and printing inks.[1] From a research and drug development perspective, its mutagenic properties and the metabolic pathways of azo dyes are of significant interest.[2][3]

Molecular and Physicochemical Properties

A summary of the key quantitative data for Solvent Yellow 56 is presented in the table below, providing a clear reference for its fundamental chemical and physical characteristics.

Property	Value	Reference
Molecular Formula	C₁₆H₁₉N₃	[4]
Molecular Weight	253.34 g/mol
Appearance	Deep reddish-yellow powder
GHS Classification	Acute toxicity, Oral (Category 4); Skin irritation (Category 2); Skin sensitization (Category 1); Serious eye irritation (Category 2)

Experimental Protocols

Generalized Synthesis of Solvent Yellow 56

The synthesis of Solvent Yellow 56 is typically achieved through a two-step process involving diazotization followed by an azo coupling reaction. Below is a generalized laboratory protocol based on standard procedures for azo dye synthesis.

Part 1: Diazotization of Aniline

• In a beaker, prepare a solution of aniline in aqueous hydrochloric acid.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• In a separate beaker, dissolve sodium nitrite in cold water.

• Slowly add the sodium nitrite solution dropwise to the aniline hydrochloride solution, ensuring the temperature is maintained below 5 °C. The formation of the benzenediazonium chloride solution is indicated by a change in the reaction mixture.

Part 2: Azo Coupling with N,N-Diethylaniline

• In a separate beaker, dissolve N,N-diethylaniline in an acidic aqueous solution.

• Cool this solution to below 10 °C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the N,N-diethylaniline solution with vigorous stirring. A colored precipitate of Solvent Yellow 56 will form.

• Continue stirring the reaction mixture in the ice bath for approximately 30 minutes to ensure the completion of the coupling reaction.

• Adjust the pH of the mixture to between 4 and 5 by the slow addition of a saturated sodium acetate solution to promote the reaction.

Part 3: Isolation and Purification

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with cold deionized water to remove any unreacted salts and acids.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

• Dry the purified crystals in a vacuum oven at a moderate temperature.

Visualized Workflows and Pathways

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of Solvent Yellow 56.

References

• 1. Solvent Yellow 56 | 2481-94-9 [chemicalbook.com]
• 2. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Properties of C.I. 11021: A Technical Guide

An In-depth Examination of the Photophysical Behavior of 4-(Diethylamino)azobenzene for Researchers and Drug Development Professionals.

C.I. 11021, known chemically as 4-(Diethylamino)azobenzene and commercially as Solvent Yellow 56, is a synthetic monoazo dye characterized by its yellow-to-red powder appearance. Its molecular structure, featuring a phenylazo group linked to an N,N-diethylaniline moiety, makes it a subject of interest for its distinct spectroscopic and photochemical properties. This guide provides a detailed overview of its spectroscopic characteristics, experimental protocols for their measurement, and the underlying photophysical principles.

Spectroscopic Data

The photophysical behavior of C.I. 11021 and its analogues is dominated by strong absorption in the ultraviolet-visible (UV-Vis) region and is highly sensitive to the surrounding solvent environment, a phenomenon known as solvatochromism. Due to the efficient trans-cis isomerization around the central azo (-N=N-) bond, which serves as a rapid non-radiative decay pathway, the compound is considered essentially non-fluorescent.

UV-Visible Absorption

The absorption spectrum of aminoazobenzene dyes is characterized by an intense band in the visible region, which can be attributed to a π–π* electronic transition with significant intramolecular charge-transfer (ICT) character. The position of the maximum absorption wavelength (λmax) is subject to shifts depending on the polarity and hydrogen bonding capabilities of the solvent.

While specific data for C.I. 11021 (4-(diethylamino)azobenzene) is sparse in readily available literature, extensive data exists for its close structural analogue, 4-(dimethylamino)azobenzene. The substitution of two methyl groups with two ethyl groups on the amino nitrogen is expected to have a minor effect on the electronic transitions. The following table summarizes the λmax values for 4-(dimethylamino)azobenzene in various solvents, serving as a reliable proxy for the behavior of C.I. 11021.

Table 1: UV-Visible Absorption Maxima (λmax) of 4-(Dimethylamino)azobenzene in Various Solvents

Solvent	λmax (nm)
Cyclohexane	396
n-Hexane	397
Carbon Tetrachloride	403
Triethylamine	403
p-Xylene	404
Toluene	405
Benzene	406
Diethyl Ether	406
1,4-Dioxane	407
Tetrahydrofuran	410
Acetone	410
Ethyl Acetate	410
Chloroform	412
Dichloromethane	414
2-Propanol	414
Ethanol	415
Methanol	415
Acetonitrile	416

Data sourced from "Solvent Effects on the UV/ Visible Absorption Spectra of Some Aminoazobenzene Dyes", Chem Sci Trans., 2012, 1(1), 1-8.

Fluorescence Properties

Azobenzene and its derivatives are classic examples of non-fluorescent molecules.[1] Upon absorption of a photon, the excited state energy is almost exclusively dissipated through a rapid trans to cis isomerization process around the azo double bond.[1] This photoisomerization occurs on an ultrafast timescale and acts as a highly efficient non-radiative decay channel, effectively quenching any potential fluorescence emission.[2]

Therefore, the fluorescence quantum yield (ΦF) of C.I. 11021 is considered to be negligible (ΦF ≈ 0). This property is a key characteristic of the azobenzene class of compounds.

Table 2: Fluorescence Properties of C.I. 11021

Property	Value	Remarks
Emission Maximum (λem)	Not Applicable	Compound is considered non-emissive.
Fluorescence Quantum Yield (ΦF)	~ 0	Efficient trans-cis photoisomerization leads to fluorescence quenching.

Experimental Protocols

Accurate determination of spectroscopic properties requires standardized experimental procedures. The following protocols outline the methodologies for measuring the UV-Vis absorption and fluorescence spectra of C.I. 11021.

Protocol 1: UV-Visible Absorption Spectroscopy

This protocol is designed to determine the maximum absorption wavelength (λmax) and molar absorptivity (ε) of the dye.

• Materials and Reagents:

  • C.I. 11021 (powder, ≥97% purity).

  • Spectroscopic grade solvents (e.g., cyclohexane, ethanol, acetonitrile).

  • Volumetric flasks (Class A).

  • Micropipettes.

  • Quartz cuvettes (1 cm path length).

• Instrumentation:

  • A dual-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-1700 or equivalent).

• Procedure:

  • Stock Solution Preparation: Accurately weigh a small amount of C.I. 11021 and dissolve it in a chosen solvent within a volumetric flask to prepare a stock solution of known concentration (e.g., 1 x 10⁻³ M).

  • Working Solution Preparation: Prepare a dilute working solution (e.g., 5 x 10⁻⁵ M) by transferring a precise volume of the stock solution into another volumetric flask and diluting to the mark with the same solvent. The final absorbance should ideally be within the linear range of the instrument (typically 0.1 - 1.0 AU).

  • Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Baseline Correction: Fill a quartz cuvette with the pure solvent to be used as a reference (blank). Place it in the reference holder of the spectrophotometer and run a baseline correction over the desired wavelength range (e.g., 300 nm to 600 nm).

  • Sample Measurement: Rinse and fill a second quartz cuvette with the prepared working solution of C.I. 11021. Place it in the sample holder.

  • Data Acquisition: Scan the absorption spectrum from 300 nm to 600 nm. Record the wavelength of maximum absorbance (λmax).

  • Molar Absorptivity Calculation (Optional): Using the Beer-Lambert law (A = εcl), calculate the molar absorptivity (ε) at λmax, where A is the absorbance, c is the molar concentration, and l is the path length (1 cm).

Protocol 2: Fluorescence Spectroscopy

This protocol is used to measure the fluorescence emission spectrum and confirm the non-emissive nature of the dye.

• Materials and Reagents:

  • C.I. 11021 (powder, ≥97% purity).

  • Spectroscopic grade solvents (non-fluorescent).

  • Volumetric flasks (Class A).

  • Fluorescence cuvettes (quartz, four-sided polished).

• Instrumentation:

  • A spectrofluorometer equipped with a xenon lamp source and photomultiplier tube (PMT) detector.

• Procedure:

  • Sample Preparation: Prepare a dilute solution of C.I. 11021 (e.g., 1 x 10⁻⁶ M) in a spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be low (< 0.05) to avoid inner filter effects.

  • Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize. Set the excitation and emission slit widths (e.g., 5 nm).

  • Solvent Blank Measurement: Fill a fluorescence cuvette with the pure solvent and record an emission scan to check for background fluorescence or Raman scattering peaks.

  • Emission Spectrum Acquisition:

    • Place the cuvette containing the C.I. 11021 solution into the sample holder.

    • Set the excitation wavelength (λex) to the absorption maximum determined from the UV-Vis spectrum (e.g., ~415 nm in ethanol).

    • Scan the emission spectrum over a wavelength range starting from ~10 nm above the excitation wavelength to the near-infrared (e.g., 430 nm to 700 nm).

  • Data Analysis: Analyze the resulting spectrum. For C.I. 11021, no significant fluorescence emission band is expected. The spectrum will likely be dominated by baseline noise and the solvent's Raman scatter peak. This result confirms the compound's efficient non-radiative decay mechanism.

Visualizations: Workflows and Principles

To further elucidate the concepts discussed, the following diagrams illustrate the experimental workflow and the fundamental photophysical principles governing the behavior of C.I. 11021.

Caption: Experimental workflow for spectroscopic analysis of C.I. 11021.

Caption: Jablonski diagram illustrating the dominance of non-radiative decay.

References

• 1. Fluorescent azobenzenes and aromatic aldimines featuring an N–B interaction - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT51689J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Photophysical Characteristics of 4-(Diethylamino)azobenzene

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical characteristics of 4-(Diethylamino)azobenzene, a prominent member of the "push-pull" azobenzene family. This document consolidates quantitative photophysical data, details the experimental protocols for their determination, and visualizes the key photochemical processes and experimental workflows.

Introduction

4-(Diethylamino)azobenzene, also known as Solvent Yellow 56 or N,N-Diethyl-4-(phenylazo)aniline, is an azo dye characterized by an electron-donating diethylamino group (-N(Et)₂) and an electron-accepting azo group (-N=N-). This "push-pull" electronic structure significantly influences its photophysical properties, leading to a strong charge-transfer character in its primary electronic transition. The most notable characteristic of this and other azobenzenes is its ability to undergo reversible trans-cis photoisomerization, making it a valuable molecular switch for applications in materials science, photopharmacology, and nanotechnology. The thermodynamically stable trans isomer can be converted to the metastable cis isomer upon irradiation with light, and the reverse process can be triggered by light of a different wavelength or by thermal relaxation.

Quantitative Photophysical Data

The photophysical properties of 4-(Diethylamino)azobenzene are dominated by its photoisomerization behavior. Unlike many fluorescent dyes, azobenzene derivatives are typically non-emissive because the absorbed photon energy is efficiently channeled into the isomerization process, providing a rapid non-radiative decay pathway.

The tables below summarize the key quantitative data for 4-(Diethylamino)azobenzene and related push-pull azobenzenes to provide context. These values can be influenced by experimental conditions such as the solvent, temperature, and excitation wavelength.

Table 1: Absorption and Photoisomerization Quantum Yield Data

Compound	Isomer	Transition	λmax (nm)	Solvent	Quantum Yield (Φ)	Irradiation Wavelength (nm)	Reference
4-(Diethylamino)azobenzene	trans	π→π* (Charge Transfer)	~410-450	Apolar Solvents	~1.0 (trans→cis)	Visible region	[1]
4-(Diethylamino)azobenzene	trans	n→π	~320-366	Apolar Solvents	<0.4 (trans→cis)	~366	[1]
4-(Dimethylamino)-4'-nitroazobenzene	trans	π→π (Charge Transfer)	~488	Various	-	-	[2]
Azobenzene (unsubstituted)	trans	π→π	~320	Methanol	0.11 (trans→cis)	~365	[3][4]
Azobenzene (unsubstituted)	cis	n→π	~440	Methanol	0.44 (cis→trans)	~436

Signaling Pathways and Logical Relationships

The core process governing the function of 4-(Diethylamino)azobenzene as a molecular switch is its photoisomerization cycle. This involves transitions between electronic ground and excited states, leading to a change in molecular geometry.

Photoisomerization cycle of 4-(Diethylamino)azobenzene.

Experimental Protocols

The characterization of the photophysical properties of 4-(Diethylamino)azobenzene involves several key experimental techniques.

This is the fundamental technique used to monitor the isomerization process by observing the distinct absorption spectra of the trans and cis isomers.

• Objective: To determine the absorption maxima (λmax) of each isomer and to monitor the population changes during photoisomerization.

• Materials:

  • 4-(Diethylamino)azobenzene

  • Spectroscopic grade solvent (e.g., methanol, cyclohexane, acetonitrile)

  • Quartz cuvettes (1 cm path length)

  • UV-Vis spectrophotometer

  • Irradiation sources (e.g., UV lamp with a 365 nm filter, visible light lamp with a >420 nm filter).

• Procedure:

  • Sample Preparation: A dilute solution of the compound is prepared to ensure the maximum absorbance is within the linear range of the spectrophotometer (typically < 1.5).

  • Initial Spectrum: The absorption spectrum of the solution is recorded in the dark. This represents the thermally stable, predominantly trans isomer. The strong absorption band in the visible region (~410-450 nm) corresponds to the π→π* charge-transfer transition.

  • trans-to-cis Isomerization: The solution in the cuvette is irradiated with UV-Vis light corresponding to the π→π* absorption band (e.g., 365 nm). Spectra are recorded at regular intervals until no further changes are observed, indicating that a photostationary state (PSS) has been reached. This is characterized by a decrease in the π→π* band and an increase in the n→π* band.

  • cis-to-trans Isomerization: The solution at the trans→cis PSS is then irradiated with light of a longer wavelength, where the cis isomer absorbs more strongly (e.g., >450 nm). Spectral changes are monitored until a new PSS is reached, corresponding to the conversion back to the trans form.

  • Thermal Back-Isomerization: After enriching the cis isomer population with UV light, the sample is kept in the dark at a constant temperature. The UV-Vis spectrum is recorded over time to monitor the thermal relaxation back to the stable trans isomer.

The quantum yield quantifies the efficiency of the photoisomerization process. It is defined as the number of molecules isomerized per photon absorbed. A common method is the relative quantum yield determination using a chemical actinometer.

• Objective: To quantitatively measure the efficiency of the light-induced trans→cis and cis→trans isomerization.

• Principle: The rate of isomerization of the sample is compared to that of a well-characterized chemical actinometer with a known quantum yield under identical irradiation conditions. Azobenzene itself is often used as an actinometer.

• Procedure:

  • Actinometer Selection: An actinometer that absorbs at the desired irradiation wavelength is chosen (e.g., azobenzene in methanol for 365 nm irradiation).

  • Absorbance Matching: Solutions of the sample and the actinometer are prepared with nearly identical absorbance values at the irradiation wavelength to ensure they absorb the same number of photons.

  • Irradiation: Both solutions are irradiated under identical conditions (light source, geometry, irradiation time, temperature, and stirring).

  • Spectroscopic Monitoring: The change in absorbance at a chosen wavelength is monitored for both the sample and the actinometer over a short period, ensuring the conversion is kept low (typically <10%) to maintain initial rate conditions.

  • Calculation: The quantum yield of the sample (Φsample) is calculated using the initial rates of absorbance change and the known quantum yield of the actinometer (Φact).

Workflow for relative quantum yield determination.

This advanced pump-probe technique is used to study the ultrafast dynamics of photoisomerization, allowing for the observation of short-lived excited states on femtosecond to picosecond timescales.

• Objective: To identify the lifetimes of excited states and intermediate species involved in the isomerization pathway.

• Procedure:

  • Excitation (Pump): The sample is excited with an ultrashort, intense "pump" laser pulse at a wavelength that initiates the isomerization.

  • Probing: A second, broadband "probe" pulse with a variable time delay is passed through the sample.

  • Data Acquisition: The absorption of the probe pulse is measured as a function of wavelength and time delay relative to the pump pulse. This generates a 2D map of transient absorption changes.

  • Kinetic Analysis: Global fitting of the data using a kinetic model reveals the time constants for processes such as excited-state decay, isomerization, and vibrational cooling. For push-pull azobenzenes, lifetimes are typically in the sub-picosecond to few-picosecond range.

Conclusion

4-(Diethylamino)azobenzene is a classic example of a push-pull molecular switch whose photophysical properties are dominated by a highly efficient trans→cis photoisomerization process upon irradiation of its visible charge-transfer band. Its characterization relies on a combination of steady-state and time-resolved spectroscopic techniques. Understanding these properties and the protocols for their measurement is crucial for the rational design and implementation of azobenzene-based systems in advanced applications, from targeted drug delivery to light-responsive materials.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. A volumetric study on the thermal cis-to-trans isomerization of 4-(dimethylamino)-4′-nitroazobenzene and 4,4′-bis(dialkylamino)azobenzenes: evidence of an inversion mechanism - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Azobenzene photoisomerization quantum yields in methanol redetermined - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. Determining the Photoisomerization Quantum Yield of Photoswitchable Molecules in Solution and in the Solid State - PMC [pmc.ncbi.nlm.nih.gov]

The Photophysical Characterization of Solvent Yellow 56: A Case of Dominant Photoisomerization Over Fluorescence

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Yellow 56, chemically identified as 4-(Diethylamino)azobenzene, is an azo dye frequently categorized in commercial listings as a fluorescent compound. This technical guide provides an in-depth analysis of the photophysical properties of Solvent Yellow 56, revealing that its predominant response to light absorption is a highly efficient trans-cis photoisomerization rather than significant fluorescence emission. While technically exhibiting some level of fluorescence, the quantum yield of this process is exceedingly low, rendering it of little practical utility for applications requiring strong fluorophores. This guide summarizes the available spectroscopic data, outlines experimental protocols for its characterization, and presents a logical framework for understanding its photophysical behavior.

Introduction

Solvent Yellow 56 is a synthetic organic dye belonging to the azobenzene family, characterized by the presence of a diazene (-N=N-) functional group connecting two aromatic rings. It is widely used as a colorant in various industrial applications, including plastics, waxes, and inks. Its classification as a "fluorescent dye" by some commercial suppliers has led to inquiries regarding its utility in fluorescence-based assays and imaging. This guide aims to clarify the photophysical properties of Solvent Yellow 56, with a particular focus on its fluorescent characteristics, to provide a clear and evidence-based resource for the scientific community.

Physicochemical Properties

A summary of the key physicochemical properties of Solvent Yellow 56 is presented in Table 1.

Property	Value	Reference
Chemical Name	N,N-diethyl-p-(phenylazo)aniline	[1]
Synonyms	4-(Diethylamino)azobenzene, C.I. 11021	[1]
CAS Number	2481-94-9	[1]
Molecular Formula	C₁₆H₁₉N₃	[2]
Molar Mass	253.34 g/mol	[2]
Appearance	Reddish-yellow powder
Melting Point	98-100 °C
Solubility	Soluble in organic solvents such as acetone, ethanol, and toluene. Insoluble in water.

Spectroscopic Properties

The interaction of Solvent Yellow 56 with light is characterized by strong absorption in the ultraviolet and visible regions of the electromagnetic spectrum.

Absorption Spectroscopy

Azobenzene and its derivatives typically exhibit two characteristic absorption bands: a strong π→π* transition in the UV region and a weaker n→π* transition in the visible region. For aminoazobenzene derivatives like Solvent Yellow 56, these bands can be broad and overlapping. In neutral aqueous solutions, similar 4-aminoazobenzene compounds show a strong absorption band with a maximum (λmax) around 375 nm, which is assigned to the trans isomer.

Solvent	λmax (nm)	Molar Absorptivity (ε)	Reference
Aqueous (neutral)	~375	Not explicitly stated for SY56
Dichloromethane	Not explicitly stated	Not explicitly stated
Ethanol	Not explicitly stated	Not explicitly stated

The Predominance of Photoisomerization

Upon absorption of photons, the primary photophysical event for Solvent Yellow 56 and other azobenzenes is a reversible trans-cis isomerization around the central -N=N- double bond. This process is highly efficient, with a quantum yield approaching unity (Φ ≈ 1).

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of N,N-diethyl-4-(phenylazo)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N,N-diethyl-4-(phenylazo)aniline, an azo dye commonly known as Solvent Yellow 56. The synthesis is a classic example of an electrophilic aromatic substitution reaction, proceeding through a two-step mechanism involving diazotization of a primary aromatic amine followed by an azo coupling reaction with an electron-rich aromatic compound. This document details the synthesis pathway, provides a representative experimental protocol, and presents key quantitative data for the final product.

Synthesis Pathway

The synthesis of N,N-diethyl-4-(phenylazo)aniline is achieved through a two-stage process:

• Diazotization of Aniline: Aniline is treated with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid such as hydrochloric acid (HCl). This reaction is conducted at low temperatures (0–5 °C) to ensure the stability of the resulting benzenediazonium chloride salt.

• Azo Coupling: The benzenediazonium salt, a weak electrophile, is then reacted with the electron-rich coupling agent, N,N-diethylaniline. The coupling occurs at the para-position of the N,N-diethylaniline due to the strong activating and para-directing effect of the diethylamino group. This electrophilic aromatic substitution reaction forms the stable azo-compound, N,N-diethyl-4-(phenylazo)aniline.

Physicochemical and Spectral Data

The following table summarizes the key quantitative data for N,N-diethyl-4-(phenylazo)aniline.

Property	Value
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Melting Point	168 °C
Solubility	Insoluble in water, soluble in organic solvents
UV-Vis (λmax)	Data not available in searched literature
¹H NMR	Data not available in searched literature
¹³C NMR	Data not available in searched literature
IR Spectroscopy	Data not available in searched literature
Typical Yield	Data not available in searched literature

Experimental Protocol

The following is a representative experimental protocol for the synthesis of N,N-diethyl-4-(phenylazo)aniline, based on general procedures for azo dye synthesis.

Materials:

• Aniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• N,N-diethylaniline

• Sodium Acetate (CH₃COONa)

• Ethanol

• Deionized Water

• Ice

Procedure:

Part 1: Diazotization of Aniline

• In a 250 mL beaker, dissolve a specific molar equivalent of aniline in a mixture of concentrated hydrochloric acid and deionized water.

• Cool the resulting solution to 0–5 °C in an ice-salt bath with constant stirring.

• In a separate beaker, prepare a solution of a slight molar excess of sodium nitrite in cold deionized water.

• Slowly add the cold sodium nitrite solution dropwise to the aniline hydrochloride solution, ensuring the temperature is maintained between 0–5 °C.

• Continue stirring the mixture for an additional 30 minutes at 0–5 °C to ensure the complete formation of the benzenediazonium chloride solution.

Part 2: Azo Coupling

• In a separate 500 mL beaker, dissolve an equimolar amount of N,N-diethylaniline in a dilute aqueous hydrochloric acid solution.

• Cool this solution to 0–5 °C in an ice bath.

• Slowly, and with vigorous stirring, add the previously prepared cold benzenediazonium chloride solution to the N,N-diethylaniline solution.

• Maintain the temperature at 0–5 °C throughout the addition. A colored precipitate of N,N-diethyl-4-(phenylazo)aniline will form.

• After the addition is complete, add a saturated solution of sodium acetate to adjust the pH and promote the coupling reaction.

• Continue to stir the reaction mixture in the ice bath for 1–2 hours to ensure the completion of the reaction.

Part 3: Isolation and Purification

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a generous amount of cold water until the filtrate is neutral to remove any unreacted salts and acids.

• The crude product can be purified by recrystallization from a suitable solvent, such as an ethanol-water mixture.

• Dry the purified crystals in a vacuum oven at a moderate temperature.

Visualizations

Caption: Overall synthesis pathway for N,N-diethyl-4-(phenylazo)aniline.

Caption: Step-by-step experimental workflow for the synthesis.

In-Depth Technical Guide to the Material Safety of Solvent Yellow 56 for Research Laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for Solvent Yellow 56 (CAS No. 2481-94-9), tailored for use in research and development laboratories. The information is presented to ensure safe handling, storage, and disposal of this chemical compound.

Chemical and Physical Properties

Solvent Yellow 56, also known as N,N-diethyl-4-(phenylazo)aniline, is a synthetic azo dye.[1][2][3][4][5] It is recognized for its use in coloring plastics, waxes, fats, and printing inks. The following tables summarize its key physical and chemical properties.

Identifier	Value
Chemical Name	N,N-diethyl-4-(phenylazo)aniline
Synonyms	C.I. Solvent Yellow 56, 4-(Diethylamino)azobenzene, Diethyl Yellow
CAS Number	2481-94-9
Molecular Formula	C16H19N3
Molecular Weight	253.34 g/mol

Physical Property	Value
Appearance	Yellow to deep reddish-yellow powder
Odor	Odorless
Melting Point	94-96°C
Boiling Point	386.54°C (estimated)
Solubility	Insoluble in water. Soluble in various organic solvents including alcohol, chloroform, benzene, toluene, and xylene.
Vapor Pressure	0 Pa at 25°C
Density	Approximately 1.09 g/cm³ (estimated)

Toxicological Information

Solvent Yellow 56 is classified as harmful and can cause irritation. While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) values are not consistently available in published literature, the GHS hazard classifications provide a clear indication of its potential health effects.

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.
Skin Corrosion/Irritation	Causes skin irritation.
Serious Eye Damage/Irritation	Causes serious eye irritation.
Skin Sensitization	May cause an allergic skin reaction.
Mutagenicity	Mutagenicity data has been reported.

Carcinogenicity: Solvent Yellow 56 is not listed as a carcinogen by the American Conference of Governmental Industrial Hygienists (ACGIH), the International Agency for Research on Cancer (IARC), the National Institute for Occupational Safety and Health (NIOSH), the National Toxicology Program (NTP), or the Occupational Safety and Health Administration (OSHA).

Exposure Controls and Personal Protection

Due to the hazardous nature of Solvent Yellow 56, strict adherence to safety protocols is mandatory in a laboratory setting. No specific Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs) have been established for this compound. Therefore, exposure should be minimized through a combination of engineering controls and personal protective equipment.

Control Measure	Specification
Engineering Controls	Use in a well-ventilated area, preferably within a chemical fume hood to minimize dust inhalation. Ensure eyewash stations and safety showers are readily accessible.
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid prolonged or repeated skin contact.
Respiratory Protection	For operations that may generate significant dust, a NIOSH-approved respirator is recommended.

Experimental Protocols

Safe Handling and Storage

Objective: To outline the procedures for the safe handling and storage of Solvent Yellow 56 to minimize exposure and ensure stability.

Methodology:

• Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks. Wear appropriate personal protective equipment (PPE) as specified in Section 3 during unpacking.

• Handling:

  • Conduct all weighing and transfer operations within a chemical fume hood to control airborne dust.

  • Avoid generating dust during handling.

  • Use dedicated spatulas and weigh boats for this substance.

  • After handling, wash hands thoroughly with soap and water.

• Storage:

  • Store in a tightly sealed, light-resistant container.

  • Keep in a cool, dry, and well-ventilated area.

  • Store away from incompatible materials such as strong oxidizing and reducing agents.

  • Label the container clearly with the chemical name and associated hazards.

Spill Cleanup Procedure

Objective: To provide a step-by-step protocol for safely cleaning up a spill of Solvent Yellow 56 powder.

Methodology:

• Immediate Response:

  • Alert personnel in the immediate area of the spill.

  • Evacuate the area if the spill is large or if there is significant airborne dust.

  • Ensure the area is well-ventilated, if safe to do so.

• Personal Protective Equipment:

  • Don the appropriate PPE, including a respirator, chemical-resistant gloves, safety goggles, and a lab coat.

• Containment and Cleanup:

  • For a dry powder spill, gently cover the spill with a damp paper towel to avoid creating dust.

  • Alternatively, use an absorbent material to cover the spill.

  • Carefully sweep or vacuum the spilled material into a designated hazardous waste container. Use a vacuum cleaner equipped with a HEPA filter if available.

  • Avoid dry sweeping which can generate dust.

• Decontamination:

  • Clean the spill area with a detergent and water solution.

  • Wipe the area with a clean, wet cloth.

  • All cleaning materials and contaminated PPE must be placed in the hazardous waste container.

• Waste Disposal:

  • Seal and label the hazardous waste container.

  • Dispose of the waste according to institutional and local regulations for chemical waste.

Waste Disposal

Objective: To ensure the proper disposal of Solvent Yellow 56 waste in compliance with environmental regulations.

Methodology:

• Waste Segregation:

  • Collect all waste containing Solvent Yellow 56, including unused product, contaminated materials, and cleaning residues, in a dedicated and clearly labeled hazardous waste container.

• Container Management:

  • Keep the waste container tightly closed when not in use.

  • Store the waste container in a designated hazardous waste accumulation area.

• Disposal:

  • Arrange for the disposal of the hazardous waste through the institution's environmental health and safety office.

  • Do not dispose of Solvent Yellow 56 down the drain or in regular trash. Waste generators must adhere to all state and local hazardous waste regulations.

Visualization of Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a Solvent Yellow 56 spill in a laboratory setting.

Caption: Workflow for handling a Solvent Yellow 56 spill.

References

• 1. Solvent Yellow 56 CAS#: 2481-94-9 [m.chemicalbook.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Page loading... [guidechem.com]
• 5. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermostability and Photostability of Solvent Yellow 56 Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 56, also known by its Colour Index name C.I. 11021, is a monoazo dye characterized by the chemical structure N,N-diethyl-p-(phenylazo)aniline.[1][2] This dye is utilized in coloring a variety of materials, including plastics, waxes, oils, and printing inks.[2] Its performance and longevity in these applications are critically dependent on its stability under thermal stress and exposure to light. This technical guide provides a comprehensive overview of the available data and methodologies for assessing the thermostability and photostability of Solvent Yellow 56 and related aminoazobenzene dyes.

Core Concepts of Dye Stability

The stability of a dye is its ability to resist changes in color and chemical structure under various environmental influences. For Solvent Yellow 56, the primary concerns are:

• Thermostability: The resistance of the dye to degradation at elevated temperatures, which can be encountered during the processing of polymers or in high-temperature applications.

• Photostability: The ability of the dye to withstand degradation upon exposure to light, particularly ultraviolet (UV) radiation, which can lead to fading and changes in color.

Thermostability of Solvent Yellow 56

The thermal stability of azo dyes is a critical parameter for their application in materials that undergo high-temperature processing. Degradation can occur through the cleavage of the azo bond and other covalent bonds within the molecule, leading to a loss of color and the potential formation of hazardous decomposition products.[3][4]

Quantitative Data on Thermal Stability

Parameter	Value (for analogous aminoazobenzene dyes)	Method	Reference
Decomposition Temperature Range (°C)	200 - 500	Thermogravimetric Analysis (TGA)
Peak Decomposition Temperature (°C)	Varies by specific structure (e.g., ~330°C for some aminoazobenzene dyes)	Derivative Thermogravimetry (DTG)
Major Decomposition Products	Aniline, N,N-dimethylaniline, Benzene	TGA coupled with Gas Chromatography-Mass Spectrometry (TGA-GCMS)

Note: The data presented is for analogous aminoazobenzene dyes and should be considered representative. Specific values for Solvent Yellow 56 may vary.

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol outlines a general procedure for evaluating the thermal stability of Solvent Yellow 56 using TGA.

Objective: To determine the thermal decomposition profile of Solvent Yellow 56.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas supply

• Analytical balance

• Sample pans (e.g., aluminum or platinum)

Procedure:

• Calibrate the TGA instrument for temperature and mass according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of Solvent Yellow 56 powder into a tared TGA sample pan.

• Place the sample pan in the TGA furnace.

• Purge the furnace with high-purity nitrogen gas at a constant flow rate (e.g., 20-50 mL/min) to maintain an inert atmosphere.

• Heat the sample from ambient temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

• Continuously record the sample mass as a function of temperature.

• Analyze the resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) to identify the onset of decomposition, peak decomposition temperatures, and mass loss percentages at different stages.

Thermogravimetric Analysis Experimental Workflow.

Photostability of Solvent Yellow 56

The photostability of a dye is its resistance to fading or changing color upon exposure to light. For azo dyes, this often involves photo-oxidation or photoreduction of the azo group, leading to the breakdown of the chromophore.

Quantitative Data on Photostability

Parameter	Value	Method	Reference
Light Fastness	4-5	Blue Wool Scale (ISO 105-B02)	Manufacturer Data

Note: This rating indicates moderate to good lightfastness.

Experimental Protocol: Photostability Testing (ISO 105-B02)

This protocol provides a general outline for assessing the lightfastness of a textile dyed with Solvent Yellow 56 according to the ISO 105-B02 standard.

Objective: To determine the lightfastness rating of Solvent Yellow 56 on a specific substrate.

Apparatus:

• Xenon arc lamp weathering instrument equipped with a daylight filter.

• Blue wool reference standards (grades 1-8).

• Grey scale for assessing color change.

• Masks to cover a portion of the samples and standards.

Procedure:

• Prepare a sample of the textile dyed with Solvent Yellow 56.

• Mount the sample and a set of blue wool references in the sample holder of the xenon arc weathering instrument.

• Cover a portion of both the sample and the blue wool references with an opaque mask.

• Expose the mounted specimens to the light from the xenon arc lamp under controlled conditions of temperature and humidity as specified in ISO 105-B02.

• Periodically inspect the samples and blue wool references for fading.

• The test is complete when the color difference between the exposed and unexposed parts of the sample is equal to grade 4 on the grey scale.

• The lightfastness rating of the sample is the number of the blue wool reference that shows a similar degree of fading.

Photostability Testing Workflow (ISO 105-B02).

Degradation Pathways

Thermal Degradation Pathway

The thermal degradation of aminoazobenzene dyes like Solvent Yellow 56 is generally initiated by the cleavage of the C-N and N=N bonds. The primary pathway involves the homolytic cleavage of the azo bond to form nitrogen gas and aromatic radicals. These highly reactive radicals can then undergo various secondary reactions.

Simplified Thermal Degradation Pathway.

Photodegradation Pathway

The photodegradation of azo dyes can proceed through either an oxidative or a reductive pathway, often involving reactive oxygen species (ROS) if oxygen is present. The initial step is the absorption of a photon, which excites the dye molecule. The excited state can then undergo reactions that lead to the cleavage of the azo bond.

Simplified Photodegradation Pathway.

Conclusion

The thermostability and photostability of Solvent Yellow 56 are crucial for its industrial applications. While specific, in-depth quantitative data for this particular dye is limited in publicly available scientific literature, analysis of analogous aminoazobenzene dyes and manufacturer data provides valuable insights. The thermal decomposition is expected to occur at elevated temperatures, leading to the cleavage of the azo bond. The dye exhibits moderate to good lightfastness. For precise characterization, the detailed experimental protocols provided in this guide for thermogravimetric analysis and photostability testing according to ISO standards should be followed. Further research focusing specifically on the degradation kinetics and product identification for Solvent Yellow 56 would be beneficial for a more complete understanding of its stability profile.

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. researchgate.net [researchgate.net]

A Technical Guide to Research-Grade Solvent Yellow 56 for Scientific Applications

For researchers, scientists, and drug development professionals, sourcing high-purity chemical compounds is a critical first step in ensuring the validity and reproducibility of experimental results. This guide provides an in-depth overview of research-grade Solvent Yellow 56, its commercial suppliers, technical specifications, and potential applications in a research setting.

Solvent Yellow 56, also known by its chemical name N,N-diethyl-4-(phenylazo)aniline and CAS number 2481-94-9, is a yellow azo dye.[1][2] While it has widespread industrial applications in coloring plastics, waxes, and oils, its properties as a fluorescent dye also make it a compound of interest for laboratory research.[1][3] This guide focuses on the procurement and potential utilization of research-grade Solvent Yellow 56.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Solvent Yellow 56, with purities suitable for research applications. The table below summarizes the offerings from several prominent suppliers, highlighting key technical data to aid in the selection of the appropriate grade for your specific experimental needs.

Supplier	Product Name(s)	Purity	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
Various Suppliers	Solvent Yellow 56, 4-(Diethylamino)azobenzene, N,N-Diethyl-4-(phenylazo)aniline	>97% (HPLC), 98%, 99%	2481-94-9	C₁₆H₁₉N₃	253.34	Powder/Solid

Note: The information in this table is compiled from publicly available data from various chemical suppliers. Researchers should always consult the supplier's specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Key Technical Data and Physical Properties

Beyond purity, several other physical and chemical properties of Solvent Yellow 56 are crucial for its application in a research context.

Property	Value	Source
Melting Point	94-96 °C	ChemicalBook
Solubility	Insoluble in water; Soluble in various organic solvents.	World dye variety[4]
Appearance	Reddish yellow to light brown powder.	Multiple Sources

Potential Research Applications and Experimental Considerations

While detailed, peer-reviewed experimental protocols for the specific use of Solvent Yellow 56 in biological research are not widely documented in the primary literature, its classification as a fluorescent dye suggests potential applications in cellular imaging and staining. Azo dyes, in general, are utilized in various staining techniques.

Based on the properties of similar solvent dyes and fluorescent molecules, a hypothetical application could involve the staining of lipid droplets within cells. The lipophilic nature of Solvent Yellow 56 would theoretically allow it to accumulate in these nonpolar cellular compartments.

Hypothetical Experimental Protocol: Staining of Intracellular Lipid Droplets

The following is a generalized protocol that would require optimization for specific cell types and experimental conditions.

Materials:

• Research-grade Solvent Yellow 56

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Cultured cells (e.g., adipocytes or other cells known to accumulate lipid droplets)

• Fluorescence microscope with appropriate filter sets

Methodology:

• Stock Solution Preparation: Prepare a 1 mM stock solution of Solvent Yellow 56 in high-quality, anhydrous DMSO. Store at -20°C, protected from light.

• Working Solution Preparation: On the day of the experiment, dilute the stock solution in cell culture medium or PBS to the desired final concentration. A starting range of 1-10 µM is suggested for initial optimization.

• Cell Staining:

  • Grow cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

  • Remove the cell culture medium and wash the cells once with PBS.

  • Add the Solvent Yellow 56 working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells two to three times with PBS to remove excess dye and reduce background fluorescence.

• Imaging: Mount the coverslips or dishes and visualize the stained cells using a fluorescence microscope. The optimal excitation and emission wavelengths will need to be determined empirically, but based on its yellow color, excitation in the blue-green region of the spectrum (e.g., ~488 nm) and emission in the yellow-orange region would be a logical starting point.

Visualizing the Path to Discovery

To aid researchers in navigating the process of utilizing a new chemical compound like Solvent Yellow 56, the following diagrams illustrate key workflows and decision-making processes.

Procurement and validation workflow.

Supplier specifications and research suitability.

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. worlddyevariety.com [worlddyevariety.com]

Protocols & Analytical Methods

Application Notes and Protocols for Solvent Yellow 56 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 56, a lipophilic azo dye, presents a potential, cost-effective candidate for fluorescent imaging of intracellular lipid-rich structures, such as lipid droplets. Its utility in industrial applications for coloring oils, fats, and waxes suggests a strong affinity for nonpolar environments.[1][2] While traditionally used as a colorimetric dye, its chemical structure suggests the possibility of fluorescence, making it an exploratory tool for fluorescence microscopy.[3] These application notes provide a comprehensive, albeit theoretical, protocol for the use of Solvent Yellow 56 in cellular imaging, drawing parallels with established lipophilic fluorescent probes.

Disclaimer: There is a significant lack of published data regarding the specific photophysical properties (excitation/emission spectra, quantum yield, molar extinction coefficient), photostability, and cytotoxicity of Solvent Yellow 56 in a biological context. The following protocols and data are based on the general properties of azo dyes and established methods for similar applications. Researchers should consider this a starting point for independent validation and optimization.

Physicochemical Properties and Safety Data

While specific data for fluorescence microscopy is limited, the general properties of Solvent Yellow 56 are summarized below.

Property	Value	Reference
Chemical Name	N,N-diethyl-p-(phenylazo)aniline	[1]
Synonyms	C.I. Solvent Yellow 56, 4-(Diethylamino)azobenzene	[4]
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Solubility	Insoluble in water; Soluble in organic solvents (e.g., oils, fats, waxes)

Safety Precautions: Solvent Yellow 56 is harmful if swallowed and may cause skin and eye irritation. It is also reported to have mutagenic properties. Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All handling should be performed in a chemical fume hood.

Proposed Application: Staining of Intracellular Lipid Droplets

The lipophilic nature of Solvent Yellow 56 makes it a candidate for the visualization of neutral lipid stores within cells, primarily in the form of lipid droplets. These organelles are crucial for cellular energy homeostasis and are implicated in various disease states, including metabolic disorders and cancer.

Hypothetical Experimental Protocol

This protocol is a suggested starting point and will require significant optimization based on the cell type and experimental conditions.

Reagent Preparation

1. Stock Solution (1 mg/mL):

• Dissolve 1 mg of Solvent Yellow 56 powder in 1 mL of dimethyl sulfoxide (DMSO).

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light.

2. Working Solution (1-10 µg/mL):

• Dilute the stock solution in a suitable buffer, such as phosphate-buffered saline (PBS) or cell culture medium without serum, to the desired final concentration.

• The optimal concentration must be determined empirically, starting with a range of 1 to 10 µg/mL.

Staining Protocol for Fixed Cells

This protocol is designed for cells cultured on coverslips.

1. Cell Culture and Fixation:

• Seed cells on sterile glass coverslips in a culture plate and grow to the desired confluency.

• Aspirate the culture medium and wash the cells twice with PBS.

• Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

2. Staining:

• Incubate the fixed cells with the Solvent Yellow 56 working solution for 15-30 minutes at room temperature, protected from light.

• Aspirate the staining solution.

• Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

3. Mounting and Imaging:

• Mount the coverslips onto microscope slides using an aqueous mounting medium.

• Seal the edges of the coverslip with nail polish.

• Image the slides using a fluorescence microscope.

Staining Protocol for Live Cells

1. Cell Culture:

• Culture cells on glass-bottom dishes or chamber slides suitable for live-cell imaging.

2. Staining:

• Remove the culture medium and replace it with the Solvent Yellow 56 working solution prepared in a serum-free medium.

• Incubate the cells for 15-30 minutes at 37°C in a cell culture incubator.

• Aspirate the staining solution and wash the cells twice with pre-warmed PBS or serum-free medium.

• Add fresh, pre-warmed culture medium to the cells.

3. Imaging:

• Image the live cells immediately on a fluorescence microscope equipped with a stage-top incubator to maintain temperature and CO₂ levels.

Microscopy and Imaging

Due to the lack of specific spectral data, initial imaging attempts should be made using standard filter sets for yellow-green fluorescence.

• Excitation Filter: A broad-band blue or cyan filter (e.g., 450-490 nm).

• Emission Filter: A long-pass yellow or band-pass green/yellow filter (e.g., 500-550 nm).

It is highly recommended to perform a lambda scan using a spectral confocal microscope to determine the actual excitation and emission maxima of Solvent Yellow 56 within the cellular environment.

Data Presentation

As no quantitative data is available from direct experimental use of Solvent Yellow 56 in fluorescence microscopy, the following table is a template for researchers to populate during their validation experiments.

Parameter	Recommended Starting Range	Optimized Value (User Determined)
Stock Solution Concentration	1 mg/mL in DMSO
Working Concentration (Fixed Cells)	1 - 10 µg/mL
Working Concentration (Live Cells)	1 - 10 µg/mL
Incubation Time (Fixed Cells)	15 - 30 min
Incubation Time (Live Cells)	15 - 30 min
Excitation Wavelength (nm)	450 - 490 (initial estimate)
Emission Wavelength (nm)	500 - 550 (initial estimate)

Experimental Workflow and Logic Diagrams

Experimental Workflow for Staining Fixed Cells

Caption: Workflow for staining fixed cells with Solvent Yellow 56.

Decision Logic for Protocol Optimization

Caption: Decision tree for optimizing the staining protocol.

Conclusion

Solvent Yellow 56 is a readily available and inexpensive dye that holds theoretical promise as a fluorescent probe for lipid droplets. However, its application in fluorescence microscopy is currently unexplored. The protocols and information provided herein serve as a foundational guide for researchers interested in investigating its potential. Significant experimental work is required to validate its efficacy, determine its spectral characteristics, and assess its suitability for live-cell imaging, particularly concerning photostability and cytotoxicity.

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: Solvent Yellow 56 as a Fluorescent Probe for Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 56, chemically identified as N,N-diethyl-p-(phenylazo)aniline, is an azo dye predominantly utilized in industrial applications for coloring nonpolar substances such as plastics, waxes, fats, and oils.[1][2] Its strong lipophilicity suggests a potential for partitioning into lipid-rich environments. However, based on extensive literature reviews, Solvent Yellow 56 is not a commonly characterized or utilized fluorescent probe for lipid analysis in biological research. Azo dyes, while colored, do not universally exhibit strong fluorescence, as their electronic structure often promotes rapid non-radiative decay pathways.[3]

While specific photophysical data for Solvent Yellow 56 in lipid environments are not available, this document provides a general overview of the principles of lipophilic fluorescent probes and a generalized protocol for staining cellular lipids. This information is intended to serve as a guide for researchers interested in the methodology of lipid detection using fluorescent dyes. For comparative purposes, photophysical data for a well-established lipophilic fluorescent probe, Nile Red, are provided.

Principle of Lipophilic Fluorescent Probes

Many fluorescent dyes used for lipid detection are solvatochromic, meaning their absorption and/or emission spectra are sensitive to the polarity of their environment.[4][5] In aqueous (polar) environments, these probes typically exhibit low fluorescence quantum yields. Upon partitioning into the nonpolar interior of lipid droplets or membranes, they undergo a conformational change or a change in their electronic environment, leading to a significant increase in fluorescence intensity and a shift in the emission wavelength. This property allows for the specific visualization of lipid structures with a high signal-to-noise ratio.

Physicochemical Properties of Solvent Yellow 56

The following table summarizes the known physical and chemical properties of Solvent Yellow 56, primarily from its industrial applications.

Property	Value	Reference
Chemical Name	N,N-diethyl-p-(phenylazo)aniline
Synonyms	C.I. Solvent Yellow 56, Diethyl Yellow
CAS Number	2481-94-9
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Solubility	Insoluble in water; soluble in oils, fats, waxes, and organic solvents

Illustrative Photophysical Properties of a Lipophilic Probe: Nile Red

The following table provides representative photophysical data for Nile Red, a widely used solvatochromic fluorescent probe for lipids, to illustrate the type of data required for characterizing a lipid probe. Note: This data is for Nile Red and not Solvent Yellow 56.

Property	Value in Nonpolar Solvent (e.g., Heptane)	Value in Polar Solvent (e.g., Water)
Absorption Maximum (λ_abs)	~552 nm	~586 nm
Emission Maximum (λ_em)	~636 nm	~664 nm
Quantum Yield (Φ_F)	High (~0.7)	Very Low (<0.01)
Appearance of Fluorescence	Intense Yellow/Gold	Weak to negligible

Experimental Protocols

The following is a generalized protocol for staining intracellular lipid droplets in cultured mammalian cells with a generic lipophilic fluorescent probe. This protocol would require optimization for specific cell types and the particular dye being used.

Materials

• Lipophilic fluorescent dye (e.g., Nile Red, BODIPY 493/503)

• Dimethyl sulfoxide (DMSO) for stock solution

• Phosphate-buffered saline (PBS), pH 7.4

• Culture medium appropriate for the cells

• Formaldehyde solution (e.g., 4% in PBS) for cell fixation (optional)

• Mounting medium

• Fluorescence microscope with appropriate filter sets

Protocol for Staining Lipid Droplets in Cultured Cells

• Preparation of Staining Solution:

  • Prepare a 1 mg/mL stock solution of the lipophilic dye in high-quality, anhydrous DMSO. Store desiccated and protected from light at -20°C.

  • On the day of the experiment, dilute the stock solution to a final working concentration in PBS or serum-free culture medium. A typical starting concentration is 1-5 µg/mL. The optimal concentration should be determined experimentally.

• Cell Culture and Preparation:

  • Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and culture until they reach the desired confluency.

  • To induce lipid droplet formation (optional), cells can be treated with oleic acid complexed to bovine serum albumin (BSA) for 16-24 hours prior to staining.

  • Wash the cells twice with warm PBS to remove the culture medium.

• Staining:

  • Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light. Incubation times may need to be optimized.

• Washing:

  • Remove the staining solution and wash the cells two to three times with warm PBS to remove excess dye.

• Fixation (Optional, for fixed-cell imaging):

  • After washing, add 4% formaldehyde in PBS and incubate for 15-20 minutes at room temperature.

  • Wash the cells twice with PBS.

• Imaging:

  • For live-cell imaging, add warm PBS or an appropriate imaging buffer to the cells.

  • For fixed cells, mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Visualize the stained lipid droplets using a fluorescence microscope with filter sets appropriate for the dye's excitation and emission spectra. For a yellow-emitting dye, a standard FITC or TRITC filter set might be a starting point for optimization.

Visualizations

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fluorescent azobenzenes and aromatic aldimines featuring an N–B interaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of Solvent Yellow 56 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working solutions of Solvent Yellow 56 (C.I. 11021), a reddish-yellow solvent dye.[1][2][3] Accurate solution preparation is critical for ensuring reproducibility and reliability in experimental assays. The following sections detail the chemical properties, safety precautions, and step-by-step procedures for preparing solutions for use in research and development.

Chemical and Physical Properties

Solvent Yellow 56 is an organic compound belonging to the azo dye family.[4] It is a deep red or light brown powder at room temperature.[5] A summary of its key properties is provided in the table below.

Property	Value	Reference
Synonyms	4-(Diethylamino)azobenzene, C.I. 11021, Diethyl Yellow
CAS Number	2481-94-9
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Yellow to light brown powder
Stability	Stable under normal temperatures and pressures

Solubility Data

Solvent Yellow 56 is characterized by its insolubility in water but is soluble in various organic solvents, making it suitable for non-aqueous systems.

Solvent	Solubility
Water	Insoluble
Ethanol	Slightly Soluble
Chloroform	Soluble
Benzene	Soluble
Toluene	Soluble
Xylene	Slightly Soluble
Oils, Waxes, Fats	Soluble

Qualitative solubility data compiled from multiple sources.

Safety Precautions

Handle Solvent Yellow 56 with care, adhering to standard laboratory safety procedures.

• Hazards: Harmful if swallowed. Causes skin irritation and serious eye irritation. May cause an allergic skin reaction.

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, impervious gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a chemical fume hood to avoid dust formation and inhalation. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry place in a tightly sealed, light-resistant container. Keep away from incompatible materials such as strong oxidizing and reducing agents.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Solvent Yellow 56 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).

Materials and Equipment:

• Solvent Yellow 56 powder (MW: 253.34 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Weighing paper or boat

• Spatula

• 10 mL volumetric flask, Class A

• Beaker

• Magnetic stirrer and stir bar (optional)

• Pipettes

• Appropriate PPE (gloves, safety goggles, lab coat)

Procedure:

• Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of Solvent Yellow 56 needed.

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (g) = (0.010 mol/L) x (0.010 L) x (253.34 g/mol ) = 0.00253 g = 2.53 mg

• Weigh the compound: Tare the analytical balance with a piece of weighing paper. Carefully weigh out 2.53 mg of Solvent Yellow 56 powder using a spatula.

• Dissolve the compound: Transfer the weighed powder into the 10 mL volumetric flask. Add approximately 7-8 mL of DMSO to the flask.

• Ensure complete dissolution: Cap the flask and swirl gently or place it on a magnetic stirrer until all the powder is completely dissolved. The solution should be clear with no visible particulates.

• Bring to final volume: Once dissolved, carefully add DMSO to the volumetric flask until the bottom of the meniscus reaches the 10 mL calibration mark.

• Homogenize the solution: Cap the flask securely and invert it several times (10-15 times) to ensure the solution is thoroughly mixed and homogenous.

• Storage: Transfer the stock solution to a properly labeled, light-protected storage vial. Store at a cool, dry place as recommended by the safety data sheet.

Protocol 2: Preparation of Working Solutions via Serial Dilution

This protocol describes the preparation of 100 µM and 10 µM working solutions from the 10 mM stock solution.

Materials and Equipment:

• 10 mM Solvent Yellow 56 stock solution

• Appropriate solvent/buffer for dilution (e.g., DMSO, ethanol, or cell culture medium)

• Micropipettes and sterile tips

• Microcentrifuge tubes or other suitable sterile tubes

Procedure for 100 µM Working Solution (1:100 Dilution):

• Label a new tube: Label a sterile microcentrifuge tube "100 µM SY56".

• Add diluent: Pipette 990 µL of the desired solvent or buffer into the labeled tube.

• Add stock solution: Pipette 10 µL of the 10 mM Solvent Yellow 56 stock solution into the tube containing the diluent.

• Mix thoroughly: Close the tube and vortex or pipette up and down gently to ensure the solution is homogenous.

Procedure for 10 µM Working Solution (1:10 Dilution from 100 µM solution):

• Label a new tube: Label a sterile microcentrifuge tube "10 µM SY56".

• Add diluent: Pipette 900 µL of the desired solvent or buffer into the labeled tube.

• Add intermediate solution: Pipette 100 µL of the previously prepared 100 µM working solution into the tube.

• Mix thoroughly: Close the tube and vortex or pipette up and down gently to create a homogenous 10 µM working solution.

Workflow Visualization

The following diagram illustrates the logical workflow from weighing the compound to the preparation of stock and working solutions.

Caption: Workflow for preparing Solvent Yellow 56 stock and working solutions.

References

• 1. China Solvent Yellow 56 / CAS 2481-94-9 factory and manufacturers | Precise Color [precisechem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Yellow 56,Transparent Yellow 2G,CAS 2481-94-9 [xcwydyes.com]
• 4. CAS 2481-94-9: Solvent Yellow 56 | CymitQuimica [cymitquimica.com]
• 5. Solvent Yellow 56 | 2481-94-9 [chemicalbook.com]

Application Notes and Protocols for Live-Cell Imaging with Solvent Yellow 56

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are proposed based on the known physicochemical properties of Solvent Yellow 56. To date, there is a lack of established and validated protocols for the use of Solvent Yellow 56 in live-cell imaging. The methodologies provided herein are intended as a guide for researchers to explore its potential as a live-cell imaging agent and will require experimental validation.

Introduction

Solvent Yellow 56, also known as C.I. 11021, is a lipophilic azo dye characterized by its vibrant yellow color.[1][2] Traditionally, it has been utilized for coloring non-aqueous materials such as oils, fats, waxes, and plastics.[2][3] Its solubility in organic solvents and lipids suggests its potential as a fluorescent probe for visualizing lipid-rich structures within living cells, such as lipid droplets. These organelles are crucial in cellular energy homeostasis, lipid metabolism, and have been implicated in various disease states, including metabolic disorders and cancer. The development of novel, cost-effective probes for lipid droplet dynamics is therefore of significant interest in biomedical research and drug development.

This document provides a summary of the known properties of Solvent Yellow 56 and outlines a hypothetical framework for its application in live-cell imaging, including protocols for determining its spectral characteristics, assessing its cytotoxicity, and performing live-cell staining and imaging.

Physicochemical and Fluorescent Properties

A summary of the known properties of Solvent Yellow 56 is presented below. It is important to note that key fluorescence parameters such as excitation and emission maxima, quantum yield, and photostability in aqueous and cellular environments are not well-documented and must be determined experimentally.

Property	Value	Reference
Chemical Name	N,N-diethyl-p-(phenylazo)aniline	[2]
CAS Number	2481-94-9
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Solubility	Insoluble in water; Soluble in organic solvents, oils, fats, and waxes.
Chemical Class	Azo dye

Proposed Application: Imaging of Cellular Lipid Droplets

Given its high lipophilicity, Solvent Yellow 56 is hypothesized to preferentially accumulate in neutral lipid-rich organelles, primarily lipid droplets. This would make it a potential candidate for a "turn-on" fluorescent probe, where its fluorescence intensity increases significantly in the non-polar environment of the lipid droplet core compared to the aqueous cytoplasm. This solvatochromic behavior is a desirable characteristic for live-cell imaging probes as it can reduce background fluorescence and enhance signal-to-noise ratio.

Proposed Mechanism of Action and Visualization

The proposed mechanism involves the passive diffusion of the lipophilic Solvent Yellow 56 across the plasma and organellar membranes of living cells. Upon entering the hydrophobic interior of lipid droplets, the dye's fluorescence, which may be quenched in aqueous environments, is expected to be enhanced. This would allow for the specific visualization of lipid droplets using fluorescence microscopy.

References

• 1. CAS 2481-94-9: Solvent Yellow 56 | CymitQuimica [cymitquimica.com]
• 2. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 3. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for Staining Neutral Lipids in Fixed Cells with Solvent Yellow 56

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 56, also known as C.I. 11021, is a lipophilic azo dye soluble in nonpolar organic solvents, oils, fats, and waxes.[1][2][3][4] Its strong affinity for neutral lipids makes it a potential candidate for their visualization in biological samples. While traditionally used in industrial applications, its properties are analogous to other lysochrome dyes like Oil Red O and Sudan IV, which are routinely used for staining intracellular lipid droplets in cultured cells.[5]

These application notes provide a comprehensive, albeit proposed, protocol for the use of Solvent Yellow 56 in staining neutral lipids within fixed cells. The methodology is adapted from established protocols for similar solvent dyes. Researchers are encouraged to use these notes as a starting point and optimize the parameters for their specific cell types and experimental conditions.

Physicochemical Properties of Solvent Yellow 56

A clear understanding of the dye's properties is essential for its application in microscopy.

Property	Value	Reference
Synonyms	C.I. 11021, N,N-diethyl-p-(phenylazo)aniline, Diethyl Yellow
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Solubility	Insoluble in water; Soluble in organic solvents (e.g., isopropanol, ethanol, acetone, benzene), oils, and fats.
Melting Point	168 °C

Experimental Protocols

I. Preparation of Reagents

a) Fixation Solution (4% Paraformaldehyde in PBS)

• Dissolve 4 g of paraformaldehyde (PFA) in 80 mL of PBS by heating to 60°C in a fume hood.

• Add 1-2 drops of 1 M NaOH to clarify the solution.

• Allow the solution to cool to room temperature.

• Adjust the pH to 7.4 using 1 M HCl.

• Bring the final volume to 100 mL with PBS.

• Filter the solution through a 0.22 µm filter and store it at 4°C for up to one month.

b) Solvent Yellow 56 Stock Solution (0.3-0.5% w/v in Isopropanol) Caution: Wear appropriate personal protective equipment when handling isopropanol and Solvent Yellow 56 powder.

• Weigh 0.3 to 0.5 g of Solvent Yellow 56 powder.

• Dissolve it in 100 mL of 100% isopropanol.

• Stir the solution overnight at room temperature in a tightly sealed container to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles.

• Store the stock solution at room temperature in a dark, sealed container.

c) Solvent Yellow 56 Working Solution This solution should be prepared fresh before each use.

• Dilute the Solvent Yellow 56 stock solution with distilled water. A common ratio for similar dyes (e.g., Oil Red O) is 6 parts stock solution to 4 parts distilled water. For example, mix 6 mL of the stock solution with 4 mL of distilled water.

• Let the mixture stand for 10-20 minutes at room temperature to allow for equilibration.

• Just before use, filter the working solution through a 0.22 µm syringe filter to prevent the formation of precipitates on the cells.

II. Staining Protocol for Fixed Cells

This protocol is designed for cells cultured in chamber slides or on coverslips in multi-well plates.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density on sterile glass coverslips or in chamber slides.

  • Culture the cells under desired experimental conditions to induce neutral lipid accumulation.

• Cell Fixation:

  • Gently aspirate the culture medium.

  • Wash the cells twice with Phosphate-Buffered Saline (PBS) at pH 7.4.

  • Add enough 4% PFA solution to cover the cell monolayer.

  • Incubate for 15-30 minutes at room temperature.

• Washing:

  • Carefully remove the fixative.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization/Dehydration (Optional but Recommended):

  • This step uses a solvent to dehydrate the cells, which can facilitate the entry of the lipophilic dye.

  • Remove the PBS and add 60% isopropanol.

  • Incubate for 5 minutes at room temperature.

• Staining:

  • Aspirate the isopropanol.

  • Add the freshly prepared and filtered Solvent Yellow 56 working solution to cover the cells.

  • Incubate for 15-60 minutes at room temperature, protected from light. The optimal time may vary depending on the cell type and the amount of lipid accumulation.

• Washing and Differentiation:

  • Remove the staining solution.

  • Wash the cells 4-5 times with distilled water to remove excess stain. A brief rinse with 60% isopropanol can also be used to differentiate the stain and reduce background, but care must be taken not to extract the dye from the lipid droplets.

• Counterstaining (Optional):

  • If nuclear visualization is desired, a counterstain like DAPI or Hematoxylin can be used.

  • For DAPI, incubate with a 1 µg/mL solution in PBS for 5 minutes.

  • Wash twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto glass slides using an aqueous mounting medium.

  • Image the cells using a bright-field or fluorescence microscope. Since Solvent Yellow 56 is a yellow dye, it will be visible under bright-field illumination. It may also possess fluorescent properties, which should be determined empirically by examining the sample under various excitation and emission wavelengths.

Data Presentation and Optimization

Quantitative analysis of lipid accumulation can be performed by eluting the dye and measuring its absorbance or by image analysis. For absorbance measurements, 100% isopropanol can be used to elute the stain from the cells, and the absorbance can be read at the dye's maximum absorbance wavelength (which needs to be determined for the specific solvent used).

The following table should be used to document optimization parameters for a specific cell line and experimental setup.

Parameter	Range Tested	Optimal Value	Observations
Fixative Concentration	2% - 4% PFA
Fixation Time	10 - 60 min
Stock Solution Conc.	0.2% - 0.5% (w/v)
Working Solution Ratio	5:5 to 7:3 (Stock:Water)
Staining Time	10 - 90 min
Differentiation Step	Water vs. 60% Isopropanol

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the proposed protocol for staining neutral lipids with Solvent Yellow 56.

Staining Workflow for Solvent Yellow 56.

Signaling Pathway for Neutral Lipid Accumulation

Stains like Solvent Yellow 56 are used to visualize the end-product of pathways leading to the synthesis and storage of neutral lipids (triacylglycerols). A simplified, representative pathway is shown below.

References

• 1. scribd.com [scribd.com]
• 2. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 3. CAS 2481-94-9: Solvent Yellow 56 | CymitQuimica [cymitquimica.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. scribd.com [scribd.com]

Application Notes and Protocols for the Quantification of Lipid Accumulation Using Solvent Yellow 56

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Yellow 56 for the quantification of lipid accumulation in cellular and tissue samples. While Solvent Yellow 56 is a lipophilic azo dye, its application in biological lipid quantification is not as widely documented as other common stains. This document outlines its chemical properties, a proposed protocol for its use based on established methodologies for similar dyes, and a comparison with standard lipid stains.

Introduction to Lipid Accumulation and its Quantification

Cellular lipid accumulation is a hallmark of various physiological and pathological processes, including adipogenesis, steatosis (fatty liver disease), and atherosclerosis. The formation of intracellular lipid droplets is a key indicator of metabolic health and disease. Therefore, the accurate quantification of lipid content is crucial for basic research and for the discovery and development of therapeutics targeting metabolic disorders.

Several methods are available for quantifying intracellular lipids, with staining using lipophilic dyes being a common and effective approach. These dyes selectively partition into the neutral lipid core of lipid droplets, allowing for their visualization and quantification by microscopy and spectrophotometry.

Solvent Yellow 56: A Potential Tool for Lipid Staining

Solvent Yellow 56, also known as C.I. 11021, is a reddish-yellow azo dye.[1] Its lipophilic nature suggests its potential for staining intracellular lipid droplets.[2] While primarily used in industrial applications such as coloring plastics, oils, and waxes, its utility in a biological research context is an area for exploration.[2]

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	N,N-diethyl-4-(phenylazo)aniline	[3]
Synonyms	C.I. Solvent Yellow 56, C.I. 11021, 4-(Diethylamino)azobenzene	[3]
CAS Number	2481-94-9
Molecular Formula	C16H19N3
Molecular Weight	253.34 g/mol
Appearance	Reddish yellow powder
Solubility	Insoluble in water, soluble in organic solvents

Comparison with Common Lipid Stains

The selection of a lipid stain depends on the specific experimental requirements, such as the need for live-cell imaging, multi-color fluorescence microscopy, or high-throughput screening. Below is a comparison of Solvent Yellow 56 with well-established lipid stains.

Feature	Solvent Yellow 56 (Predicted)	Oil Red O	Nile Red	BODIPY 493/503
Stain Color	Yellow	Red	Yellow/Gold (in lipid environment)	Green
Detection Method	Brightfield Microscopy, Colorimetry	Brightfield Microscopy, Colorimetry	Fluorescence Microscopy, Flow Cytometry	Fluorescence Microscopy, Flow Cytometry
Live/Fixed Cells	Likely requires fixation	Requires fixation	Live and fixed cells	Live and fixed cells
Specificity	Predicted to be specific for neutral lipids	Specific for neutral lipids	Stains neutral lipids, but can also stain other cellular membranes	Highly specific for neutral lipids
Quantitative Method	Elution and spectrophotometry	Elution and spectrophotometry	Fluorescence intensity measurement	Fluorescence intensity measurement
Photostability	Unknown for biological applications	Not applicable (colorimetric)	Moderate	Good
Common Solvents	Organic solvents (e.g., isopropanol, ethanol)	Isopropanol, Propylene Glycol	DMSO, Acetone	DMSO

Experimental Protocols

Due to the limited availability of published protocols for the use of Solvent Yellow 56 in biological lipid staining, the following is a proposed protocol based on the well-established methods for Oil Red O staining. Optimization will be required for specific cell types and experimental conditions.

Proposed Protocol for Staining and Quantification of Intracellular Lipids with Solvent Yellow 56

I. Materials and Reagents

• Cells: Adherent cells cultured in multi-well plates (e.g., 24- or 96-well).

• Phosphate-Buffered Saline (PBS): pH 7.4.

• Fixative: 10% Formalin or 4% Paraformaldehyde in PBS.

• Solvent Yellow 56 Stock Solution (0.5% w/v): Dissolve 0.5 g of Solvent Yellow 56 powder in 100 mL of isopropanol. Mix thoroughly and let it sit overnight.

• Solvent Yellow 56 Working Solution: To prepare the working solution, mix 6 mL of the Solvent Yellow 56 stock solution with 4 mL of distilled water. Allow the solution to sit for 20 minutes and then filter through a 0.2 µm syringe filter to remove any precipitate. The working solution should be prepared fresh.

• Elution Buffer: 100% Isopropanol.

II. Staining Procedure

• Cell Culture and Treatment: Plate cells at an appropriate density and culture under desired conditions. Treat the cells with compounds of interest to induce or inhibit lipid accumulation.

• Cell Fixation:

  • Carefully remove the culture medium.

  • Wash the cells twice with PBS.

  • Add the fixative solution to each well and incubate for 30-60 minutes at room temperature.

  • Remove the fixative and wash the cells twice with distilled water.

• Staining:

  • Remove the final water wash.

  • Add a sufficient volume of the fresh Solvent Yellow 56 working solution to completely cover the cell monolayer.

  • Incubate for 10-20 minutes at room temperature.

• Washing:

  • Remove the staining solution.

  • Wash the cells 3-4 times with distilled water to remove excess stain.

• Imaging (Optional):

  • After the final wash, add PBS to the wells.

  • Visualize the stained lipid droplets using a brightfield microscope. Lipid droplets should appear as yellow-orange droplets within the cells.

III. Quantification

• Dye Elution:

  • After imaging (or after the final wash step if not imaging), carefully remove all the water from the wells.

  • Add 100% isopropanol to each well (e.g., 200 µL for a 24-well plate, 100 µL for a 96-well plate).

  • Incubate for 10 minutes at room temperature on a shaker to allow the dye to elute from the lipid droplets.

• Spectrophotometric Measurement:

  • Transfer the isopropanol-dye mixture to a new 96-well plate.

  • Measure the absorbance at the maximum absorbance wavelength for Solvent Yellow 56. Note: The exact absorbance maximum in isopropanol should be determined empirically, but it is expected to be in the range of 400-450 nm.

  • Use 100% isopropanol as a blank.

• Data Analysis:

  • The absorbance values are directly proportional to the amount of lipid accumulated in the cells.

  • Data can be normalized to cell number or protein concentration if desired.

Visualizations

Caption: General workflow for lipid accumulation quantification.

Caption: Simplified pathway of lipid metabolism leading to lipid droplet accumulation.

Conclusion

Solvent Yellow 56 presents a potential alternative for the colorimetric quantification of intracellular lipids. Its lipophilic properties and solubility in organic solvents are conducive to a staining protocol similar to that of Oil Red O. However, researchers should be aware that the use of Solvent Yellow 56 for this application is not well-established, and therefore, thorough validation and optimization of the proposed protocol are essential. For fluorescent-based assays and live-cell imaging, established dyes such as Nile Red and BODIPY 493/503 remain the recommended choices. These application notes serve as a starting point for researchers interested in exploring the utility of Solvent Yellow 56 in the field of metabolic research.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipid Analysis in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantification of intracellular lipid content using flow cytometry. The primary focus is on the well-established fluorescent dyes, Nile Red and BODIPY 493/503. Additionally, the potential application and current limitations of using Solvent Yellow 56 are discussed.

Introduction to Lipid Droplet Analysis by Flow Cytometry

Lipid droplets are dynamic organelles essential for storing neutral lipids, such as triglycerides and cholesterol esters.[1][2][3] The analysis of lipid accumulation and mobilization is crucial in various research areas, including metabolic diseases, cancer, and drug development. Flow cytometry offers a high-throughput method for quantifying lipid content at the single-cell level. This is achieved by using fluorescent dyes that specifically accumulate in the hydrophobic environment of lipid droplets.

Established Fluorochromes for Lipid Analysis

Nile Red

Nile Red (9-diethylamino-5H-benzo[alpha]phenoxazine-5-one) is a versatile fluorescent stain for intracellular lipid droplets.[4][5] Its fluorescence is highly dependent on the hydrophobicity of its environment, making it strongly fluorescent in lipid-rich surroundings with minimal fluorescence in aqueous media. This property makes it an excellent choice for the specific detection of lipid droplets in live cells.

BODIPY 493/503

BODIPY 493/503 (4,4-difluoro-1,3,5,7,8-pentamethyl-4-bora-3a,4a-diaza-s-indacene) is another highly effective green-fluorescent dye for staining neutral lipids. It is a lipophilic probe that localizes to polar and neutral lipids, particularly within lipid droplets, and can be used in both live and fixed cells. BODIPY 493/503 is compatible with various fluorescence-based applications, including flow cytometry.

Quantitative Data Summary

The following table summarizes the key spectral properties and recommended starting concentrations for Nile Red and BODIPY 493/503.

Fluorescent Dye	Excitation Max (nm)	Emission Max (nm)	Recommended Laser	Recommended Filter	Starting Concentration
Nile Red (in lipids)	~488-550	~570-650	Blue (488 nm) or Yellow-Green (561 nm)	PE, PE-Texas Red	0.1 - 1.0 µg/mL
BODIPY 493/503	493	503	Blue (488 nm)	FITC, GFP	1 - 2 µM

Experimental Protocols

Protocol 1: Lipid Droplet Staining with Nile Red in Live Cells

Materials:

• Nile Red stock solution (1 mg/mL in DMSO)

• Phosphate-Buffered Saline (PBS)

• Cell culture medium

• Flow cytometry tubes

• Cell line of interest

Procedure:

• Cell Preparation: Culture cells to the desired confluency. For suspension cells, proceed directly to staining. For adherent cells, gently detach them using a non-enzymatic cell dissociation solution to maintain cell integrity.

• Cell Staining:

  • Resuspend the cells in pre-warmed PBS or serum-free medium at a concentration of 1 x 10^6 cells/mL.

  • Add Nile Red stock solution to the cell suspension to a final concentration of 0.1 - 1.0 µg/mL.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Centrifuge the stained cells at 300 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 1 mL of PBS.

  • Repeat the wash step twice to remove excess dye.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in an appropriate volume of PBS for flow cytometry.

  • Analyze the cells using a flow cytometer equipped with a 488 nm or 561 nm laser.

  • Collect fluorescence emission in the yellow-gold to red channels (e.g., PE, PE-Texas Red). An unstained cell sample should be used as a negative control to set the baseline fluorescence.

Protocol 2: Neutral Lipid Staining with BODIPY 493/503

Materials:

• BODIPY 493/503 stock solution (1-5 mM in DMSO)

• Phosphate-Buffered Saline (PBS)

• Cell culture medium

• Flow cytometry tubes

• Cell line of interest

Procedure:

• Cell Preparation: Prepare single-cell suspensions as described in Protocol 1.

• Cell Staining:

  • Prepare a fresh 2 µM BODIPY 493/503 staining solution by diluting the stock solution in PBS.

  • Resuspend the cells in the BODIPY 493/503 staining solution.

  • Incubate for 15 minutes at 37°C, protected from light.

• Washing:

  • After incubation, wash the cells once with PBS to remove the staining solution.

• Flow Cytometry Analysis:

  • Resuspend the cells in PBS for analysis.

  • Use a flow cytometer with a 488 nm blue laser for excitation.

  • Collect the green fluorescence emission using a filter appropriate for FITC or GFP (e.g., 530/30 nm). Use an unstained control for gating.

Considerations for Using Solvent Yellow 56

Solvent Yellow 56, also known as C.I. 11021, is a reddish-yellow azo dye. It is characterized as being insoluble in water but soluble in various organic solvents, and it is used for coloring oils, waxes, and fats. These properties suggest it is lipophilic and could potentially be used to stain intracellular lipid droplets.

However, there are significant challenges and a lack of data for its application in flow cytometry:

• Fluorescence Properties: There is no readily available information on the excitation and emission spectra of Solvent Yellow 56 in a lipid environment. This data is essential for selecting the appropriate laser and emission filters on a flow cytometer.

• Cytotoxicity: While a Material Safety Data Sheet (MSDS) indicates potential for irritation and harm if swallowed, detailed cytotoxicity data for use in live-cell imaging or flow cytometry is not available.

• Staining Specificity: The specificity of Solvent Yellow 56 for neutral lipid droplets over other cellular membranes has not been characterized.

Visualizations

Caption: General experimental workflow for lipid analysis in flow cytometry.

Caption: Conceptual diagram of lipophilic dye staining of intracellular lipid droplets.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CAS 2481-94-9: Solvent Yellow 56 | CymitQuimica [cymitquimica.com]
• 5. Solvent Yellow 56 | 2481-94-9 [chemicalbook.com]

Application Notes and Protocols: Solvent Yellow 56 in Polymer Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Yellow 56 in polymer science research. This document includes its applications as a colorant and potential fluorescent probe, detailed experimental protocols for its incorporation into polymer matrices, and methods for assessing its stability and leaching.

Introduction to Solvent Yellow 56

Solvent Yellow 56, also known as C.I. 11021 and N,N-diethyl-p-(phenylazo)aniline, is a synthetic azo dye characterized by its vibrant reddish-yellow hue.[1][2] Its solubility in organic solvents and good thermal stability make it a common colorant for a variety of materials, including plastics, waxes, fats, and printing inks.[1][3][4] In polymer science, it is frequently used to color plastics such as polystyrene (PS), high-impact polystyrene (HIPS), rigid polyvinyl chloride (RPVC), and styrene-acrylonitrile (SAN). Beyond its role as a simple colorant, its azo chromophore structure suggests potential applications as a molecular probe to investigate polymer properties.

Physicochemical and Optical Properties

A summary of the key properties of Solvent Yellow 56 is presented in the table below. This data is essential for its effective application in polymer systems.

Property	Value	References
Chemical Formula	C₁₆H₁₉N₃
Molar Mass	253.34 g/mol
Appearance	Reddish-yellow powder
Melting Point	100 °C
Heat Resistance in PS	220 °C
Light Fastness in PS	4-5 (on a scale of 1-8)
Solubility in Acetone (20°C)	171.3 g/L
Solubility in Toluene (20°C)	371.9 g/L
Solubility in Ethanol (20°C)	41.4 g/L
Water Solubility	Insoluble

Applications in Polymer Science Research

Polymer Coloration and Masterbatch Preparation

Solvent Yellow 56 is widely used for the bulk coloration of various thermoplastic polymers. For research purposes, creating polymer samples with uniform color is crucial for studying visual properties, degradation, and for creating well-defined composite materials.

Potential as a Fluorescent Probe

Although primarily used as a colorant, Solvent Yellow 56 is also classified as a fluorescent dye. Azo dyes can exhibit changes in their fluorescence properties based on the polarity and viscosity of their microenvironment. This suggests that Solvent Yellow 56 could potentially be used as a probe to study:

• Polymerization kinetics

• Glass transition phenomena

• Polymer degradation

• Solvent diffusion in polymer matrices

Further research is required to fully characterize its photophysical properties within various polymer systems to validate these applications.

Experimental Protocols

Protocol for Incorporating Solvent Yellow 56 into Polystyrene Films via Solvent Casting

This protocol describes a common laboratory method for preparing polymer films with a dispersed dye.

Materials:

• Polystyrene (PS) pellets or powder

• Solvent Yellow 56

• Toluene (or another suitable solvent for PS)

• Glass petri dish or other flat casting surface

• Magnetic stirrer and stir bar

• Drying oven

Procedure:

• Prepare Polystyrene Solution: Dissolve a known amount of polystyrene in toluene to achieve a desired concentration (e.g., 10% w/v). Stir the mixture until the polymer is completely dissolved. This may take several hours.

• Prepare Dye Stock Solution: Dissolve a precise amount of Solvent Yellow 56 in a small volume of toluene to create a concentrated stock solution.

• Doping the Polymer Solution: Add a calculated volume of the Solvent Yellow 56 stock solution to the polystyrene solution to achieve the desired final dye concentration (e.g., 0.01% w/w relative to the polymer). Stir the mixture thoroughly to ensure uniform dispersion of the dye.

• Casting the Film: Pour the colored polymer solution into a clean, level glass petri dish. The volume of the solution will determine the thickness of the final film.

• Solvent Evaporation: Place the petri dish in a fume hood at room temperature to allow for slow evaporation of the solvent. For a more controlled evaporation rate, a partially covered dish can be used. Alternatively, the film can be dried in a vacuum oven at a temperature below the boiling point of the solvent.

• Final Drying and Film Removal: Once the film appears dry, place it in a vacuum oven at a moderately elevated temperature (e.g., 60°C) for several hours to remove any residual solvent. Carefully peel the film from the glass substrate.

Workflow for Solvent Casting of a Dyed Polymer Film.

Protocol for Leaching Assessment of Solvent Yellow 56 from a Polymer Matrix

This protocol provides a general framework for assessing the migration of Solvent Yellow 56 from a polymer into a food simulant. This is particularly relevant for applications in food packaging or other materials with direct human contact.

Materials:

• Polymer sample containing Solvent Yellow 56

• Food simulant (e.g., 10% ethanol for aqueous foods, 50% ethanol for fatty foods, or a vegetable oil)

• Incubator or water bath

• UV-Vis spectrophotometer

• Glass vials with inert caps

Procedure:

• Sample Preparation: Cut the colored polymer into small, uniform pieces to maximize the surface area-to-volume ratio. Record the total surface area and weight of the polymer sample.

• Immersion: Place the polymer sample into a glass vial and add a known volume of the selected food simulant, ensuring the sample is fully submerged.

• Incubation: Seal the vial and place it in an incubator at a controlled temperature (e.g., 40°C) for a specified period (e.g., 10 days). The conditions should be chosen to simulate the intended use or to accelerate leaching.

• Sample Collection: At predetermined time intervals, carefully remove an aliquot of the food simulant for analysis.

• Quantification: Analyze the collected liquid using a UV-Vis spectrophotometer to determine the concentration of Solvent Yellow 56 that has leached into the simulant. This is done by comparing the absorbance at the dye's λmax to a pre-established calibration curve.

• Data Analysis: Calculate the amount of leached dye per unit surface area of the polymer.

Workflow for a Leaching Assessment of a Dyed Polymer.

Monitoring Polymer Degradation

The yellowing of polymers is often an indicator of degradation. While Solvent Yellow 56 is itself yellow, changes in its color or the overall color of the polymer matrix can be monitored over time to assess degradation.

Logical Relationship for Color Change in a Dyed Polymer:

Factors Leading to Color Change in a Dyed Polymer.

Safety Considerations

Solvent Yellow 56 is an azo dye, and some azo dyes have the potential to degrade into aromatic amines, which may pose health risks. It is important to handle this substance with care, using appropriate personal protective equipment, and to be aware of regulatory considerations for its intended application.

Conclusion

Solvent Yellow 56 is a versatile dye for coloring a range of polymers in a research setting. The provided protocols offer a starting point for incorporating this dye into polymer films and for assessing its stability. While its potential as a fluorescent probe is intriguing, further characterization of its photophysical properties in different polymer environments is necessary to fully realize this application. Researchers should always consider the safety and regulatory aspects associated with the use of azo dyes.

References

• 1. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 2. svc.org [svc.org]
• 3. researchgate.net [researchgate.net]
• 4. Encapsulation of hydrophobic dyes in polystyrene micro- and nanoparticles via swelling procedures - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Staining Oils and Fats in Emulsions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the staining and visualization of the oil or fat phase in emulsions using common lipophilic dyes. The selection of an appropriate stain is critical and depends on the imaging modality (fluorescence or brightfield microscopy) and the specific requirements of the experiment, such as the need for quantitative analysis or long-term imaging.

Overview of Common Lipophilic Stains

Several dyes are available for staining the dispersed oil phase in oil-in-water emulsions. These dyes are characterized by their high solubility in nonpolar environments. This document focuses on four commonly used stains: Oil Red O, Nile Red, BODIPY 493/503, and Sudan Black B.

• Oil Red O and Sudan Black B are lysochromes (fat-soluble dyes) traditionally used for brightfield microscopy.[1][2] While primarily used for their colorimetric properties, Oil Red O has also been shown to exhibit fluorescence.[3][4]

• Nile Red and BODIPY 493/503 are fluorescent dyes that are well-suited for fluorescence microscopy, offering high sensitivity.[5] Nile Red's fluorescence is highly dependent on the polarity of its environment, making it strongly fluorescent in lipid-rich environments with minimal fluorescence in aqueous media. BODIPY 493/503 is known for its bright and relatively photostable green fluorescence.

Quantitative Data of Lipophilic Dyes

The selection of a fluorescent dye is often guided by its spectral properties, brightness (a product of its extinction coefficient and quantum yield), and photostability. The following table summarizes key quantitative data for the fluorescent dyes discussed. It is important to note that properties such as quantum yield and emission maximum can be highly solvent-dependent.

Dye	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Key Characteristics
Oil Red O	~560	~690	Not widely reported	Primarily a brightfield stain, but exhibits red fluorescence.
Nile Red	~552 (in lipids)	~636 (in lipids)	High in nonpolar solvents, low in polar solvents.	Strongly solvatochromic; fluorescence is enhanced in lipid environments.
BODIPY 493/503	493	503	~0.8-0.9	Bright green fluorescence, relatively photostable, but can exhibit background signal.

Experimental Protocols

The following are detailed protocols for staining oil-in-water emulsions. It is recommended to optimize dye concentration and incubation time for each specific emulsion system.

Protocol 1: Staining with Oil Red O (Fluorescence Microscopy)

This protocol is adapted for the fluorescent imaging of oil droplets in an emulsion.

Reagents:

• Oil Red O Stock Solution (0.5% w/v in isopropanol)

• Distilled Water

• Phosphate-Buffered Saline (PBS)

Procedure:

• Prepare Oil Red O Working Solution:

  • Mix 6 parts of the Oil Red O stock solution with 4 parts of distilled water.

  • Let the solution stand for 10-20 minutes, then filter through a 0.2 µm syringe filter to remove any precipitate.

  • The working solution should be prepared fresh before each use.

• Emulsion Staining:

  • Add the Oil Red O working solution to the emulsion at a ratio of 1:10 (v/v). The optimal ratio may need to be determined empirically.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Sample Mounting:

  • Pipette a small drop of the stained emulsion onto a microscope slide and place a coverslip over it.

  • To prevent evaporation and sample drift, seal the edges of the coverslip with nail polish or a suitable sealant.

• Imaging:

  • Image using a fluorescence microscope equipped with a TRITC or similar filter set (Excitation: ~560 nm, Emission: >580 nm).

Protocol 2: Staining with Nile Red (Fluorescence Microscopy)

Nile Red is a highly sensitive fluorescent stain for lipids.

Reagents:

• Nile Red Stock Solution (1 mg/mL in DMSO or acetone)

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Prepare Nile Red Working Solution:

  • Dilute the Nile Red stock solution in PBS to a final concentration of 1-10 µg/mL. The optimal concentration should be determined experimentally.

• Emulsion Staining:

  • Add the Nile Red working solution to the emulsion. A common starting point is to add the dye solution at 1:100 to 1:1000 (v/v).

  • Incubate for 5-15 minutes at room temperature in the dark.

• Sample Mounting:

  • Mount a small aliquot of the stained emulsion on a microscope slide with a coverslip.

  • Seal the coverslip to prevent evaporation.

• Imaging:

  • Observe using a fluorescence microscope. For neutral lipids, use an excitation wavelength of 450-500 nm and detect emission above 528 nm for yellow-gold fluorescence, which can provide better selectivity for lipid droplets. Alternatively, use an excitation of ~550 nm and detect emission at ~638 nm for red fluorescence.

Protocol 3: Staining with BODIPY 493/503 (Fluorescence Microscopy)

BODIPY 493/503 provides a bright and specific green fluorescent signal for neutral lipids.

Reagents:

• BODIPY 493/503 Stock Solution (1-10 mM in DMSO)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Prepare BODIPY 493/503 Working Solution:

  • Dilute the stock solution in PBS to a final working concentration of 1-10 µM.

• Emulsion Staining:

  • Add the working solution to the emulsion and mix gently.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Sample Mounting:

  • Place a drop of the stained emulsion on a microscope slide and cover with a coverslip. .

• Imaging:

  • Visualize using a fluorescence microscope with a standard FITC filter set (Excitation: ~490 nm, Emission: ~515 nm).

Protocol 4: Staining with Sudan Black B (Brightfield Microscopy)

Sudan Black B is a non-fluorescent dye that stains lipids blue-black, suitable for brightfield microscopy.

Reagents:

• Sudan Black B Staining Solution (0.7% w/v in propylene glycol)

• Propylene Glycol (85% and 100%)

• Distilled Water

Procedure:

• Emulsion Preparation:

  • If the emulsion is stable, it can be directly mixed with the staining solution. For less stable emulsions, a fixation step may be necessary, though this can alter the emulsion structure.

• Staining:

  • Mix the emulsion with the Sudan Black B staining solution.

  • Incubate for 10-30 minutes.

• Washing (Optional):

  • To reduce background staining, the emulsion can be gently washed by adding an excess of 85% propylene glycol followed by centrifugation to pellet the oil droplets, and then resuspending in fresh mounting medium. This step may disrupt the emulsion and should be used with caution.

• Sample Mounting:

  • Mount a drop of the stained emulsion on a slide with a coverslip.

• Imaging:

  • Observe under a brightfield microscope. The oil droplets will appear blue-black.

Visualization of Workflows and Principles

General Workflow for Emulsion Staining

The following diagram illustrates the general workflow for preparing and staining an emulsion sample for microscopic analysis.

Caption: General workflow for staining oil-in-water emulsions.

Principle of Lipophilic Dye Staining in Emulsions

This diagram illustrates the partitioning of lipophilic dyes from the aqueous phase into the oil droplets of an emulsion.

Caption: Lipophilic dyes preferentially partition into the oil phase.

References

• 1. microbenotes.com [microbenotes.com]
• 2. Oil Red O - Wikipedia [en.wikipedia.org]
• 3. biorxiv.org [biorxiv.org]
• 4. CN112595698A - Application of oil red O and method for quantitatively detecting lipid in tissue or cell - Google Patents [patents.google.com]
• 5. encyclopedia.pub [encyclopedia.pub]

Application Notes and Protocols for Non-polar Solvent Dyes in Hydrocarbon Tracing Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-polar solvent dyes are invaluable tools in research for the visualization, tracing, and quantification of hydrocarbons. Their lipophilic nature allows them to readily dissolve in and stain non-polar substances like oils, fats, and other hydrocarbon-based materials. This property makes them suitable for a wide range of applications, from environmental monitoring of oil spills to studying lipid metabolism in biological systems. This document provides detailed application notes and experimental protocols for three commonly used non-polar solvent dyes: Nile Red, BODIPY, and Oil Red O.

Dye Selection and Properties

The choice of a non-polar solvent dye depends on the specific application, the nature of the hydrocarbon being traced, and the available detection instrumentation. Nile Red is known for its strong solvatochromism, exhibiting a significant shift in its fluorescence emission spectrum depending on the polarity of its environment.[1][2][3] BODIPY dyes offer high fluorescence quantum yields, sharp emission peaks, and good photostability.[][5] Oil Red O is a lysochrome (fat-soluble dye) traditionally used for staining neutral triglycerides and lipids in histological studies.

Table 1: Spectroscopic Properties of Selected Non-polar Solvent Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Solvent	Quantum Yield (Φ)	Reference
Nile Red	460	530	Dioxane	0.7
552	636	DMSO (stock)	-
~490	~530-580	Heptane	High
~530	~630-650	Ethanol	Low
BODIPY 493/503	493	503	Methanol	~0.9
~500	~510-530	General	High (approaching 1.0)
BODIPY FL	505	515	-	-
Oil Red O	518	-	Isopropanol	-
530-680 (excitation range)	575-770 (emission range)	-	-

Application Note 1: Nile Red for the Detection and Quantification of Hydrocarbons

Nile Red is a highly sensitive fluorescent probe for detecting hydrophobic environments. It is intensely fluorescent in non-polar media like hydrocarbons, while its fluorescence is quenched in aqueous environments. This property makes it an excellent candidate for tracing and quantifying hydrocarbons in various research applications, including the detection of microbial hydrocarbon production and the assessment of oil contamination.

Key Applications:

• Screening for hydrocarbon-producing microorganisms.

• Quantification of crude oil in environmental samples.

• Detection of microplastics (which are hydrocarbon-based polymers).

• In-situ monitoring of oil spills.

Logical Relationship for Nile Red Staining

Caption: Logical workflow for hydrocarbon detection using Nile Red.

Experimental Protocol 1: Quantification of Crude Oil in Water Samples using Nile Red

This protocol is adapted from a method for identifying petroleum-degrading bacteria and can be used to quantify crude oil in aqueous samples.

Materials:

• Nile Red (powder)

• Acetone (spectroscopic grade)

• Crude oil (for standard curve)

• Water sample contaminated with hydrocarbon

• 96-well black, clear-bottom microplates

• Fluorometer (plate reader) with excitation at ~535 nm and emission detection at ~650 nm

Procedure:

• Preparation of Nile Red Stock Solution (1 mg/mL):

  • Dissolve 1 mg of Nile Red powder in 1 mL of acetone.

  • Store in a dark, sealed vial at 4°C.

• Preparation of Standards:

  • Prepare a series of crude oil standards of known concentrations in a non-fluorescent, non-polar solvent (e.g., hexane).

  • For aqueous samples, create a stable emulsion of crude oil in water using a minimal amount of a non-fluorescent surfactant if necessary.

• Staining of Samples and Standards:

  • Add 200 µL of each standard and water sample to separate wells of a 96-well plate.

  • Add 2 µL of the Nile Red stock solution to each well.

  • Incubate the plate in the dark at room temperature for 15-20 minutes.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each well using a fluorometer with an excitation wavelength of approximately 535 nm and an emission wavelength of approximately 650 nm.

• Data Analysis:

  • Subtract the fluorescence of a blank (water or solvent without hydrocarbon) from all readings.

  • Create a standard curve by plotting the fluorescence intensity of the standards against their known concentrations.

  • Determine the concentration of hydrocarbon in the unknown samples by interpolating their fluorescence intensity on the standard curve.

Application Note 2: BODIPY Dyes for High-Resolution Hydrocarbon Tracing

BODIPY (boron-dipyrromethene) dyes are a class of fluorescent probes with excellent photophysical properties, including high molar extinction coefficients, high fluorescence quantum yields, and sharp emission spectra that are relatively insensitive to the solvent polarity. These characteristics make them ideal for high-resolution imaging and tracing of hydrocarbons in various matrices. Their chemical versatility allows for the synthesis of a wide range of derivatives with tunable spectral properties.

Key Applications:

• Fluorescent labeling of lipids and hydrophobic molecules in biological research.

• In-situ tracing of oil in water.

• High-resolution imaging of hydrocarbon distribution in soil and sediment samples.

• Use in fluorescent sensors for detecting specific hydrocarbon compounds.

Experimental Workflow for BODIPY Staining

References

• 1. Nile Red fluorescence spectroscopy reports early physicochemical changes in myelin with high sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.tamu.edu [chem.tamu.edu]
• 5. docnum.umons.ac.be [docnum.umons.ac.be]

Technical Notes & Optimization

How to reduce Solvent Yellow 56 photobleaching

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing the photobleaching of Solvent Yellow 56 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 56 and why is it prone to photobleaching?

Solvent Yellow 56, also known as N,N-diethyl-p-(phenylazo)aniline, is an azo dye characterized by the presence of an azo group (-N=N-) connecting two aromatic rings.[1] This chemical structure is responsible for its yellow color. Like many organic dyes, Solvent Yellow 56 is susceptible to photobleaching, a process where the dye molecule is photochemically altered by light, leading to a permanent loss of its ability to absorb and emit light. This degradation is often initiated by the absorption of light, which can lead to reactions with surrounding molecules, particularly molecular oxygen, forming reactive oxygen species (ROS) that can destroy the dye's chromophore.

Q2: What are the primary strategies to minimize Solvent Yellow 56 photobleaching?

There are three main approaches to reduce the photobleaching of Solvent Yellow 56:

• Chemical Stabilization: Incorporating antifade reagents or antioxidants into the dye's environment to quench reactive species that cause photobleaching.

• Environmental Control: Modifying the immediate environment of the dye, such as the solvent or polymer matrix, to enhance its stability.

• Optimization of Illumination: Adjusting the light source and exposure conditions to minimize the total light dose delivered to the sample.

Q3: Which antifade reagents are recommended for Solvent Yellow 56?

While specific studies on antifade reagents for Solvent Yellow 56 are limited, general-purpose antioxidants and antifade agents effective for other azo dyes can be tested. It is crucial to empirically determine the optimal agent and concentration for your specific application.

• Ascorbic Acid (Vitamin C): Has been shown to reduce the degradation of other azo dyes in aqueous solutions and can act as a potent antioxidant.[2]

• n-Propyl Gallate (NPG): A commonly used antifade agent that functions as a free radical scavenger.

• 1,4-Diazabicyclo[2.2.2]octane (DABCO): A quenching agent for triplet states, which are often precursors to photobleaching.

• p-Phenylenediamine (PPD): A highly effective antifade agent, but it should be used with caution as it can be toxic and may interact with certain dyes.

Q4: How does the solvent or polymer matrix affect the photostability of Solvent Yellow 56?

The environment surrounding the Solvent Yellow 56 molecule plays a critical role in its photostability. The choice of solvent or polymer matrix can significantly influence the rate of photobleaching.

• Polymer Matrix: A rigid polymer matrix can restrict molecular vibrations and rotations, which can sometimes reduce the likelihood of non-radiative decay pathways that lead to photobleaching.[3] However, the specific chemical nature of the polymer is also important, as some polymers can be more permeable to oxygen or may themselves generate radicals upon UV exposure, accelerating dye degradation.[4][5]

• Solvent: The polarity and viscosity of the solvent can affect the stability of the excited states of the dye. Solvents that are less permeable to oxygen or that have radical-scavenging properties may enhance the photostability of Solvent Yellow 56.

Q5: What are the best practices for adjusting illumination to reduce photobleaching?

Minimizing the intensity and duration of light exposure is a straightforward and effective way to reduce photobleaching.

• Reduce Light Intensity: Use the lowest possible excitation light intensity that provides an adequate signal-to-noise ratio. This can be achieved by using neutral density filters or by adjusting the power of the light source.

• Minimize Exposure Time: Limit the duration of light exposure to the absolute minimum required for data acquisition. Avoid unnecessarily prolonged exposure during sample focusing and setup.

• Use Appropriate Filters: Employ sharp cut-off filters to ensure that only the necessary excitation wavelengths reach the sample and that extraneous UV or IR radiation is blocked.

Troubleshooting Guides

Issue	Possible Causes	Troubleshooting Steps
Rapid fading of Solvent Yellow 56 signal during imaging.	1. High excitation light intensity.2. Prolonged exposure time.3. Absence of antifade reagents.4. Oxygen saturation in the medium.	1. Reduce the laser or lamp power.2. Decrease the image acquisition time or use time-lapse imaging with longer intervals.3. Add an appropriate antifade reagent to the mounting medium (see Q3).4. If possible, deoxygenate the sample medium by bubbling with nitrogen or by using an oxygen scavenging system.
Inconsistent photobleaching rates across different samples.	1. Variation in the concentration of Solvent Yellow 56.2. Differences in the sample mounting medium or polymer matrix.3. Fluctuation in the light source intensity.	1. Ensure consistent dye concentration across all samples.2. Prepare a master mix of the mounting medium or polymer to ensure uniformity.3. Allow the light source to warm up and stabilize before starting experiments. Monitor the lamp output if possible.
Antifade reagent appears to be ineffective.	1. Incorrect concentration of the antifade reagent.2. Incompatibility of the antifade reagent with the solvent or polymer matrix.3. Degradation of the antifade reagent.	1. Titrate the concentration of the antifade reagent to find the optimal working concentration.2. Test a different class of antifade reagent (e.g., if a radical scavenger is ineffective, try a triplet state quencher).3. Prepare fresh solutions of the antifade reagent, as some can be sensitive to light and air.

Data Presentation

Currently, there is limited publicly available quantitative data specifically on the photobleaching of Solvent Yellow 56. Researchers are encouraged to perform their own quantitative analysis to determine the photostability of the dye in their specific experimental system. A summary of key photostability parameters to measure is provided below.

Parameter	Description	Typical Units
Photobleaching Quantum Yield (Φb)	The number of dye molecules photobleached per absorbed photon. A lower value indicates higher photostability.	Dimensionless
Fluorescence Lifetime (τ)	The average time a molecule spends in the excited state before returning to the ground state.	Nanoseconds (ns)
Photobleaching Half-life (t1/2)	The time it takes for the fluorescence intensity to decrease to half of its initial value under constant illumination.	Seconds (s) or Minutes (min)

Experimental Protocols

Protocol for Evaluating the Photostability of Solvent Yellow 56 in a Polymer Film

This protocol is adapted from ASTM D4329 and ISO 4892-3 standards for testing the lightfastness of plastics and can be used to compare the photostability of Solvent Yellow 56 in different polymer matrices or with different stabilizing additives.

1. Sample Preparation: a. Prepare thin films of the desired polymer (e.g., polystyrene, PMMA) containing a known concentration of Solvent Yellow 56 (e.g., 0.1% w/w). b. If testing antifade agents, incorporate them into the polymer film at various concentrations. c. Prepare control films without any stabilizing additives. d. Mount the films on a suitable substrate for exposure (e.g., glass slides).

2. Exposure Conditions: a. Use a fluorescent UV weathering chamber equipped with UVA-340 lamps to simulate the UV portion of sunlight. b. Set the irradiance level (e.g., 0.89 W/m²/nm at 340 nm). c. Program the exposure cycle. A common cycle is 8 hours of UV exposure at a controlled temperature (e.g., 60°C) followed by 4 hours of condensation at a lower temperature (e.g., 50°C) to simulate the effects of moisture. d. Place the prepared samples in the chamber.

3. Data Collection: a. At regular time intervals (e.g., 0, 24, 48, 96, 168 hours), remove a subset of samples from the chamber. b. Measure the absorbance spectrum of each sample using a UV-Vis spectrophotometer. The decrease in the absorbance maximum corresponding to Solvent Yellow 56 is a direct measure of its degradation. c. Alternatively, if the samples are fluorescent, measure the fluorescence intensity using a fluorometer or a fluorescence microscope under standardized conditions.

4. Data Analysis: a. Plot the normalized absorbance or fluorescence intensity as a function of exposure time for each sample. b. Calculate the photobleaching half-life (t1/2) for each condition. c. Compare the photostability of Solvent Yellow 56 in different polymer matrices and with different antifade agents.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching pathways of Solvent Yellow 56.

Caption: Troubleshooting workflow for addressing rapid photobleaching of Solvent Yellow 56.

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Solvent Yellow 56 staining artifacts and background noise

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Solvent Yellow 56 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 56 and what are its primary applications in a research setting?

Solvent Yellow 56, also known as C.I. 11021, is a reddish-yellow azo dye.[1] It is insoluble in water but soluble in various organic solvents, oils, fats, and waxes.[1][2] In industrial applications, it is commonly used to color plastics, printing inks, and petroleum products.[3][4] In a research context, its lipophilic (fat-loving) nature and fluorescent properties suggest its potential use as a stain for neutral lipids and lipid droplets in cells and tissues, similar to other lysochrome dyes like Oil Red O.

Q2: What is the principle behind using Solvent Yellow 56 for staining lipids?

The staining mechanism of Solvent Yellow 56 for lipids is based on its high solubility in fats and its insolubility in aqueous solutions. When a staining solution of Solvent Yellow 56 in a suitable solvent is applied to cells or tissues, the dye will preferentially partition into and accumulate in intracellular lipid droplets and other lipid-rich structures. This is a physical staining process driven by differential solubility rather than a chemical reaction.

Q3: How should I prepare and store a Solvent Yellow 56 staining solution?

While specific protocols for biological staining with Solvent Yellow 56 are not widely published, a general approach based on similar solvent dyes can be followed. A stock solution can be prepared by dissolving Solvent Yellow 56 powder in a solvent like 100% isopropanol or a mixture of ethanol and a clarifying agent. The working solution is typically a more diluted version of the stock solution.

Storage and Stability:

• Powder: Store in a tightly sealed, light-resistant container in a cool, dry place.

• Stock Solution: Store in a tightly sealed, light-protected container at room temperature or refrigerated. Stability should be empirically determined, but stock solutions of similar dyes are often stable for months.

• Working Solution: It is often recommended to prepare the working solution fresh before each use to avoid precipitation and ensure consistent staining.

Q4: What are the safety precautions for handling Solvent Yellow 56?

Solvent Yellow 56 should be handled with care. It may be harmful if swallowed or inhaled and can cause skin and eye irritation. It is recommended to work in a well-ventilated area or a chemical fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid generating dust from the powder.

Troubleshooting Guides

Problem 1: High Background or Non-Specific Staining

Q: My stained slides show a high level of background color, making it difficult to distinguish the specifically stained structures. How can I reduce this?

A: High background staining is a common issue with lipid-soluble dyes and can be caused by several factors.

Possible Causes and Solutions:

• Excessive Dye Concentration: The working solution of Solvent Yellow 56 may be too concentrated, leading to widespread, non-specific binding.

  • Solution: Try serial dilutions of your stock solution to find the optimal concentration for your specific application.

• Inadequate Rinsing: Insufficient rinsing after the staining step will leave residual dye on the slide.

  • Solution: Increase the number or duration of post-staining rinses. Use a rinsing solution that can remove the unbound dye without dissolving the stained lipids (e.g., a lower concentration of the solvent used for the staining solution, followed by distilled water).

• Precipitation of the Dye: Solvent Yellow 56, being insoluble in water, can precipitate out of the staining solution, leading to speckles and artifacts on the tissue.

  • Solution: Always filter the working solution immediately before use. Avoid letting the slides dry out during the staining procedure.

• Hydrophobic Interactions with Non-Lipid Components: The dye may non-specifically adhere to other hydrophobic structures in the cell or on the slide.

  • Solution: Ensure proper fixation and blocking steps in your protocol. Consider a brief differentiation step with a solvent that can gently remove loosely bound dye.

Problem 2: Weak or No Staining

Q: I am not observing any significant staining in the lipid droplets or other target structures. What could be the issue?

A: A lack of staining can result from issues with the tissue preparation, the staining solution, or the protocol itself.

Possible Causes and Solutions:

• Loss of Lipids During Processing: Lipids can be extracted from tissues during processing, especially with harsh organic solvents.

  • Solution: For lipid staining, it is often recommended to use frozen sections rather than paraffin-embedded tissues, as the paraffin embedding process involves steps that can remove lipids. If using paraffin sections, ensure minimal exposure to dehydrating agents.

• Inactive Staining Solution: The dye may have degraded over time, or the solution may have been prepared incorrectly.

  • Solution: Prepare a fresh working solution from your stock. If the stock solution is old, consider preparing a new one from the powder.

• Insufficient Staining Time: The incubation time in the Solvent Yellow 56 solution may be too short for adequate dye penetration.

  • Solution: Increase the staining duration. Optimization of the staining time is crucial for achieving a good signal-to-noise ratio.

Problem 3: Staining Artifacts (e.g., Crystals or Precipitates)

Q: I am seeing small, crystalline structures or colored precipitates on my slides after staining. How can I prevent this?

A: The formation of artifacts is often related to the solubility characteristics of the dye.

Possible Causes and Solutions:

• Dye Precipitation: As mentioned earlier, Solvent Yellow 56 is prone to precipitating from aqueous or semi-aqueous solutions.

  • Solution: Always filter the working solution just before applying it to the slides. Ensure the staining is performed in a humid chamber to prevent evaporation and drying, which can concentrate the dye and lead to precipitation.

• "Carry-over" of Reagents: Water or other incompatible solvents carried over into the staining solution can cause the dye to precipitate.

  • Solution: Ensure that slides are properly drained between steps and that the solvents are compatible.

Data Presentation

The following table provides hypothetical parameters for a Solvent Yellow 56 staining protocol. These values are illustrative and should be optimized for your specific experimental conditions.

Parameter	Example Range/Value	Purpose
Dye Concentration (Working Solution)	0.1% - 0.5% (w/v)	To achieve desired staining intensity.
Solvent for Stock Solution	100% Isopropanol	To dissolve the dye effectively.
Solvent for Working Solution	60-70% Isopropanol	To facilitate tissue penetration while maintaining dye solubility.
Staining Time	5 - 30 minutes	To allow for sufficient dye uptake by lipid structures.
Differentiation Step	Brief rinse in 50% Isopropanol	To remove excess, non-specifically bound dye and improve contrast.
Rinsing Solution	Distilled Water	To remove the solvent and stop the differentiation process.

Experimental Protocols

Below is a detailed, hypothetical methodology for staining neutral lipids in cultured cells using Solvent Yellow 56.

Materials:

• Solvent Yellow 56 powder

• 100% Isopropanol

• Distilled Water

• Phosphate-Buffered Saline (PBS)

• 10% Formalin or 4% Paraformaldehyde (PFA) for fixation

• Nuclear counterstain (e.g., Hematoxylin or DAPI)

• Aqueous mounting medium

Protocol for Staining Cultured Cells:

• Preparation of Staining Solutions:

  • Stock Solution (0.5% w/v): Dissolve 0.5 g of Solvent Yellow 56 in 100 mL of 100% isopropanol. Stir until fully dissolved and store in a tightly sealed, light-protected bottle.

  • Working Solution: Prepare fresh before use. Mix 6 mL of the Solvent Yellow 56 stock solution with 4 mL of distilled water. Let the solution sit for 10-15 minutes, then filter through a 0.2 µm syringe filter to remove any precipitate.

• Cell Culture and Fixation:

  • Culture cells on coverslips in a multi-well plate.

  • Wash the cells gently with PBS.

  • Fix the cells with 10% Formalin or 4% PFA for 15-30 minutes at room temperature.

  • Wash the cells twice with PBS.

• Staining Procedure:

  • Wash the fixed cells with 60% isopropanol for 5 minutes.

  • Remove the isopropanol and add the freshly prepared and filtered Solvent Yellow 56 working solution to cover the cells.

  • Incubate for 10-20 minutes at room temperature in a dark, humid chamber.

• Differentiation and Rinsing:

  • Remove the staining solution and briefly dip the coverslips in 60% isopropanol to differentiate.

  • Rinse the cells thoroughly with distilled water.

• Counterstaining (Optional):

  • If desired, counterstain the nuclei with Hematoxylin for 1 minute, followed by rinsing, or with a fluorescent nuclear stain like DAPI.

• Mounting:

  • Mount the coverslips onto glass slides using an aqueous mounting medium.

  • Visualize under a bright-field or fluorescence microscope.

Visualizations

Caption: Troubleshooting workflow for high background staining with Solvent Yellow 56.

Caption: A generalized experimental workflow for staining lipids in cultured cells.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. 2481-94-9 CAS MSDS (Solvent Yellow 56) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Improving the signal-to-noise ratio of Solvent Yellow 56

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the signal-to-noise ratio (S/N) of Solvent Yellow 56 in their experiments.

Troubleshooting Guides

This section offers a question-and-answer format to directly address specific issues you may encounter during your experiments with Solvent Yellow 56.

Low or No Signal

Question: I am not detecting any signal, or the signal from my Solvent Yellow 56 is very weak. What are the possible causes and solutions?

Answer: A weak or absent signal can stem from several factors, ranging from sample preparation to instrument settings. Below is a systematic approach to troubleshoot this issue.

Troubleshooting Workflow for Low/No Signal

Technical Support Center: Optimizing Fluorescent Staining for Cellular Applications

Disclaimer: The initial query regarding "Solvent Yellow 56" for cell staining did not yield any established biological protocols. Research indicates that Solvent Yellow 56 is an industrial dye primarily used for coloring plastics, waxes, and other non-biological materials. Its use in live or fixed cell staining is not documented and could lead to unpredictable results or cytotoxicity.

This guide has been adapted to feature a well-characterized and commonly used fluorescent stain, Acridine Orange , which is known for its ability to stain DNA and acidic organelles, often emitting a yellow-to-orange fluorescence. The principles and troubleshooting steps outlined here are broadly applicable to many fluorescent staining procedures.

Frequently Asked Questions (FAQs)

Q1: What is Acridine Orange and what is its primary application in cell staining?

Acridine Orange is a versatile fluorescent dye that can intercalate with nucleic acids. It is commonly used to visualize DNA and RNA in cells. A key feature is its differential staining: it stains double-stranded DNA green and single-stranded nucleic acids (like RNA and denatured DNA) orange-red. It is also a lysosomotropic dye, meaning it accumulates in acidic compartments like lysosomes, which then fluoresce bright orange or yellow.

Q2: What is the general mechanism of action for Acridine Orange staining?

As a metachromatic dye, the emission spectrum of Acridine Orange is concentration-dependent. When it binds to double-stranded DNA, it remains in a monomeric state and fluoresces green (around 525 nm). In acidic organelles or areas with high concentrations of single-stranded nucleic acids, the dye aggregates and forms dimers or polymers, causing a shift in its emission to orange-red (around 650 nm).

Q3: Can I use Acridine Orange for live-cell imaging?

Yes, Acridine Orange is a cell-permeant dye and is widely used for live-cell imaging to study lysosomal activity, autophagy, and apoptosis. However, like many fluorescent dyes, it can be phototoxic to cells upon prolonged exposure to excitation light. It is crucial to use the lowest possible dye concentration and light intensity that still provides a detectable signal.

Experimental Protocols

Protocol 1: General Staining of Cultured Cells with Acridine Orange

Objective: To visualize acidic vesicular organelles (AVOs) such as lysosomes in cultured cells.

Materials:

• Acridine Orange powder

• Phosphate-buffered saline (PBS), pH 7.4

• Complete cell culture medium

• Fluorescence microscope with appropriate filters (Blue excitation for green emission, Green excitation for orange/red emission)

Procedure:

• Prepare Stock Solution: Dissolve Acridine Orange in PBS to create a 1 mg/mL stock solution. Mix thoroughly. This stock solution should be stored protected from light at 4°C.

• Prepare Working Solution: Dilute the stock solution in complete cell culture medium to a final working concentration. A common starting range is 1-10 µg/mL. The optimal concentration should be determined empirically for your specific cell type and experimental conditions.

• Cell Seeding: Plate cells on coverslips or in imaging-compatible dishes and allow them to adhere and grow to the desired confluency.

• Staining: Remove the existing culture medium and wash the cells once with PBS. Add the pre-warmed Acridine Orange working solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator.

• Washing: Discard the staining solution and wash the cells 2-3 times with PBS or fresh culture medium to remove excess dye.

• Imaging: Immediately visualize the cells using a fluorescence microscope. For live-cell imaging, it is recommended to use a heated stage and an appropriate imaging medium.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Weak or No Staining	1. Dye concentration is too low.2. Incubation time is too short.3. Cells are not healthy.4. Improper filter sets on the microscope.	1. Increase the working concentration of Acridine Orange in a stepwise manner (e.g., from 1 µg/mL to 5 µg/mL).2. Increase the incubation time (e.g., from 15 minutes to 30 minutes).3. Ensure cells are healthy and within a normal passage number before staining.4. Verify that you are using the correct excitation and emission filters for Acridine Orange (e.g., blue excitation for green DNA, green excitation for orange lysosomes).
High Background Fluorescence	1. Dye concentration is too high.2. Inadequate washing after staining.3. Presence of serum in the final wash steps can sometimes increase background.	1. Decrease the working concentration of the dye.2. Increase the number and duration of wash steps after incubation.3. Use a serum-free medium or PBS for the final washes before imaging.
Cell Death or Altered Morphology	1. Dye concentration is cytotoxic.2. Prolonged exposure to the dye or excitation light.3. Cells are sensitive to the staining procedure.	1. Perform a dose-response curve to determine the optimal, non-toxic concentration for your cell type.2. Minimize the incubation time and the exposure to the excitation light during imaging.3. Handle cells gently throughout the procedure and ensure all solutions are at the correct temperature and pH.
Inconsistent Staining Across a Sample	1. Uneven distribution of the staining solution.2. Cells are at different stages of the cell cycle or have varying metabolic activity.	1. Ensure the entire cell monolayer is evenly covered with the staining solution.2. For cell cycle-dependent studies, consider synchronizing the cells before staining.

Visual Guides

Caption: A typical workflow for staining cultured cells with Acridine Orange.

Caption: Mechanism of differential staining by Acridine Orange.

Technical Support Center: Cytotoxicity of Solvent Yellow 56 in Long-Term Imaging

This technical support center provides guidance for researchers, scientists, and drug development professionals on the challenges and potential issues related to the use of Solvent Yellow 56 in long-term live-cell imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 56 and what are its primary applications?

Solvent Yellow 56, also known as N,N-diethyl-p-(phenylazo)aniline, is an azo dye.[1] It typically appears as a reddish-yellow powder.[1] Its primary industrial applications include dyeing hydrocarbon solvents, oils, fats, waxes (like in candles), petrol, mineral oil, shoe polishes, and polystyrene resins.[1] It is also used in pyrotechnics to create yellow smoke.[1]

Q2: Is Solvent Yellow 56 recommended for long-term live-cell imaging?

Based on available safety data, Solvent Yellow 56 is not ideal for long-term live-cell imaging due to its inherent hazardous properties.[2] It is classified as harmful if swallowed and causes serious eye and skin irritation. For sensitive applications like long-term imaging of living cells, it is crucial to use dyes specifically designed for biocompatibility and low cytotoxicity.

Q3: What are the documented hazards of Solvent Yellow 56?

The safety data for Solvent Yellow 56 indicates several potential health effects:

• Oral Toxicity: Harmful if swallowed, potentially causing gastrointestinal irritation with nausea, vomiting, and diarrhea.

• Eye and Skin Irritation: Can cause serious eye irritation and skin irritation, particularly with prolonged contact. It may also cause an allergic skin reaction.

• Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

• Mutagenicity: There are reports of mutagenicity data for this compound.

Q4: How can I determine the cytotoxic concentration of Solvent Yellow 56 for my specific cell line?

To determine the cytotoxic concentration, you should perform a dose-response experiment. A common method is the MTT assay, which measures cell metabolic activity, or using a dye-exclusion assay like Trypan Blue. You would treat your cells with a range of Solvent Yellow 56 concentrations for a duration relevant to your planned imaging experiment and then measure cell viability. This will allow you to calculate the IC50 (half-maximal inhibitory concentration), which is a quantitative measure of cytotoxicity.

Q5: What are the visual indicators of cytotoxicity during a long-term imaging experiment?

Signs of cytotoxicity that you might observe through a microscope include:

• Changes in cell morphology (e.g., rounding up, shrinking, blebbing).

• Detachment of adherent cells from the culture surface.

• Increased number of floating, dead cells.

• Reduced cell proliferation or motility compared to untreated control cells.

• Vacuole formation within the cytoplasm.

Q6: What is phototoxicity and how can I minimize it in my experiments?

Phototoxicity occurs when the excitation light used in fluorescence microscopy interacts with the fluorescent dye, generating reactive oxygen species (ROS) that can damage and kill cells. This is a critical concern in long-term imaging where cells are exposed to light repeatedly.

To minimize phototoxicity:

• Reduce Excitation Intensity: Use the lowest possible laser power or light source intensity that provides an adequate signal.

• Minimize Exposure Time: Use the shortest possible camera exposure times.

• Decrease Imaging Frequency: Only acquire images as often as is necessary to capture the biological process of interest.

• Use Sensitive Detectors: A more sensitive camera allows you to use lower excitation light levels.

• Choose Appropriate Fluorophores: When possible, select dyes that are excited by longer wavelengths (red or far-red light), as this is generally less damaging to cells.

Q7: What are some less toxic alternatives for long-term live-cell imaging?

There are several classes of fluorescent probes designed for long-term live-cell imaging with minimal cytotoxicity:

• Fluorescent Proteins: Genetically encoding fluorescent proteins like GFP or RFP allows for long-term cell tracking without the need for external dyes.

• BioTracker Live Cell Dyes: A range of commercially available dyes designed to stain specific organelles with low toxicity.

• Lentiviral Biosensors: These can be used to express fluorescent proteins that report on specific cellular processes like apoptosis or autophagy.

• Fluorescent Nanoparticles: Some nanoparticles are designed for biocompatibility and can be used for long-term cell tracking.

Troubleshooting Guide

Problem: Cells are dying immediately after staining with Solvent Yellow 56, even before starting the imaging session.

Possible Cause	Troubleshooting Steps
High Dye Concentration	The concentration of Solvent Yellow 56 is acutely toxic to the cells.
Solution: Perform a dose-response curve to determine a non-toxic concentration. Start with a much lower concentration and incrementally increase it.
Solvent Toxicity	The solvent used to dissolve Solvent Yellow 56 (e.g., DMSO) is at a toxic concentration.
Solution: Ensure the final concentration of the solvent in the cell culture medium is below its toxic threshold (typically <0.1% for DMSO).
Incompatibility with Media	The dye may be precipitating in the culture medium or reacting with media components.
Solution: Visually inspect the medium for any precipitate after adding the dye. Consider a different, serum-free medium for the staining step.

Problem: Cells appear healthy after staining but show signs of distress or death during the long-term imaging experiment.

Possible Cause	Troubleshooting Steps
Phototoxicity	The combination of the dye and the excitation light is generating reactive oxygen species, leading to cell death over time.
Solution: Reduce the excitation light intensity, decrease the exposure time, and image less frequently. Also, consider using an imaging medium that contains antioxidants to help quench reactive oxygen species.
Delayed Cytotoxicity	The concentration of Solvent Yellow 56 is causing a slower, chronic toxic effect that only becomes apparent after several hours.
Solution: Further reduce the concentration of the dye used for staining. Include a "dye-only" control group that is kept in the incubator without being imaged to distinguish between phototoxicity and delayed chemical toxicity.

Problem: The fluorescent signal from Solvent Yellow 56 is weak or photobleaches (fades) rapidly.

Possible Cause	Troubleshooting Steps
Low Dye Concentration	The concentration of the dye is too low to provide a strong signal.
Solution: Gradually increase the dye concentration, but carefully monitor for any signs of cytotoxicity. There may not be a concentration that provides a bright signal without being toxic.
Photobleaching	The dye is being destroyed by the excitation light.
Solution: Reduce the excitation light intensity and exposure time. Use an anti-fade mounting medium if applicable for your experimental setup.
Incorrect Imaging Settings	The microscope's filter sets are not optimal for Solvent Yellow 56.
Solution: Check the excitation and emission spectra of Solvent Yellow 56 and ensure you are using the correct filter cubes and laser lines.

Data Presentation

Table 1: Summary of Properties for Solvent Yellow 56

Property	Value / Description	Reference
Chemical Name	N,N-diethyl-4-phenyldiazenylaniline
CAS Number	2481-94-9
Molecular Formula	C16H19N3
Appearance	Reddish yellow powder
Primary Use	Industrial dye for solvents, waxes, plastics
Toxicity Hazards	Harmful if swallowed, causes serious eye and skin irritation, potential mutagen.

Experimental Protocols

Protocol 1: Determining the IC50 of Solvent Yellow 56 via MTT Assay

This protocol provides a method to quantify the cytotoxicity of Solvent Yellow 56.

Materials:

• Your cell line of interest

• 96-well cell culture plates

• Complete cell culture medium

• Solvent Yellow 56

• DMSO (or other suitable solvent)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare Dye Dilutions: Prepare a stock solution of Solvent Yellow 56 in DMSO. Create a serial dilution of the dye in complete culture medium to achieve a range of final concentrations. Include a "vehicle control" with only the solvent at the highest concentration used.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of Solvent Yellow 56. Include untreated control wells.

• Incubation: Incubate the plate for a period relevant to your long-term imaging experiment (e.g., 24, 48, or 72 hours).

• Add MTT Reagent: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilize Crystals: Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure Absorbance: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the dye concentration and use a non-linear regression to determine the IC50 value.

Protocol 2: Real-Time Cytotoxicity Assessment During Imaging

This protocol allows for the direct observation of cell death during an imaging experiment.

Materials:

• Your cell line of interest

• Imaging-compatible plates or dishes (e.g., glass-bottom dishes)

• Solvent Yellow 56

• A live-cell-impermeant nuclear stain (e.g., Propidium Iodide or a commercial equivalent like CellTox™ Green). This dye will only enter and stain the nucleus of dead cells.

• A live-cell imaging microscope with environmental control (37°C, 5% CO2).

Procedure:

• Cell Preparation: Seed cells in the imaging dish and allow them to adhere.

• Staining: Stain the cells with the desired concentration of Solvent Yellow 56.

• Add Death Stain: Add the live-cell-impermeant nuclear stain to the culture medium according to the manufacturer's instructions.

• Set Up Imaging: Place the dish on the microscope stage. Set up the imaging parameters to acquire both brightfield/phase-contrast images and fluorescence images for Solvent Yellow 56 and the dead cell stain.

• Time-Lapse Acquisition: Begin the time-lapse imaging for the desired duration.

• Data Analysis: Quantify the number of dead cells (positive for the death stain) at each time point in both the treated and untreated control groups. This will provide a direct measure of when and to what extent cell death is occurring during the imaging process.

Visualizations

Caption: Workflow for evaluating the suitability of a fluorescent dye for long-term live-cell imaging.

Caption: Simplified mechanism of phototoxicity in fluorescence microscopy.

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. cncolorchem.com [cncolorchem.com]

Technical Support Center: Non-specific Binding of Solvent Yellow 56 in Tissue Samples

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering non-specific binding of Solvent Yellow 56 in tissue samples. The information provided is based on the chemical properties of the dye and general principles of histological staining, particularly for lipophilic compounds.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 56 and why is it prone to non-specific binding in tissue samples?

Solvent Yellow 56, also known as C.I. 11021, is a lipophilic azo dye. Its chemical nature makes it highly soluble in non-polar substances like fats, oils, and waxes, and largely insoluble in water. In biological tissues, this property leads to a strong affinity for lipid-rich structures such as cell membranes, myelin sheaths, and lipid droplets within adipocytes. This inherent lipophilicity is the primary driver of non-specific binding, as the dye will preferentially partition into any available lipid or hydrophobic components within the tissue, not just the intended target.

Q2: What are the primary causes of high background staining with Solvent Yellow 56?

High background staining with Solvent Yellow 56 is typically a result of one or more of the following factors:

• Hydrophobic Interactions: The dye molecules non-specifically adsorb to hydrophobic regions of proteins and lipids throughout the tissue.

• Excessive Dye Concentration: Using a higher concentration of the dye than necessary increases the likelihood of non-specific attachment.

• Inadequate Differentiation: Insufficient removal of excess, unbound dye during the differentiation step will result in a generalized yellow background.

• Dye Precipitation: Aggregates of the dye can form in the staining solution and deposit onto the tissue section, causing artifacts and uneven staining.

• Improper Fixation: While fixation is crucial, some methods can alter tissue morphology in ways that expose more hydrophobic sites, potentially increasing non-specific binding.

Q3: Can I use standard blocking agents like BSA or serum to reduce non-specific binding of Solvent Yellow 56?

Standard protein-based blocking agents like Bovine Serum Albumin (BSA) or normal serum are generally less effective for solvent dyes like Solvent Yellow 56. These agents are primarily used to block non-specific binding of antibodies through ionic and hydrophobic interactions with proteins. However, the primary mechanism of Solvent Yellow 56 binding is its partitioning into lipids, which is not effectively blocked by these proteinaceous agents. More effective strategies involve optimizing the dye solvent and differentiation steps.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Staining	1. Dye concentration is too high.2. Incubation time is too long.3. Inadequate differentiation.	1. Titrate the dye concentration to the lowest effective level.2. Reduce the staining incubation time.3. Optimize the differentiation step by adjusting the duration and/or the alcohol concentration in the differentiation solution.
Uneven or Patchy Staining	1. Incomplete deparaffinization.2. Tissue section dried out during staining.3. Dye precipitation on the tissue.	1. Ensure complete removal of paraffin wax using fresh xylene and alcohols.2. Keep the tissue section moist with appropriate buffers or solvents throughout the staining procedure.3. Filter the staining solution immediately before use.
Dye Precipitate on Tissue	1. Staining solution is old or supersaturated.2. Contamination of the staining solution.	1. Prepare fresh staining solution for each use.2. Filter the staining solution before application.3. Ensure all glassware is clean.
Weak or No Staining	1. Dye concentration is too low.2. Staining time is too short.3. Target structures are absent in the tissue.	1. Increase the dye concentration.2. Increase the incubation time.3. Use a positive control tissue known to contain the target lipids.

Data Presentation

Table 1: Chemical Properties of Solvent Yellow 56

Property	Value
Chemical Name	N,N-diethyl-4-(phenylazo)aniline
Synonyms	C.I. 11021, Diethyl Yellow
Molecular Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, isopropanol, xylene)

Table 2: Example Staining Solution Components for Solvent Yellow 56

Note: This is a hypothetical protocol based on methods for other lysochromes (fat-soluble dyes) like Sudan IV or Oil Red O, as established histological protocols for Solvent Yellow 56 are not widely published. Optimization is required.

Component	Purpose	Example Concentration/Solvent
Solvent Yellow 56	Staining of lipophilic structures	0.1% - 0.5% (w/v)
Solvent	To dissolve the dye	Isopropanol, Propylene Glycol, or a mixture
Differentiation Solution	To remove excess, non-specifically bound dye	50-70% Ethanol
Counterstain	To visualize cell nuclei for context	Hematoxylin
Mounting Medium	To preserve the stained tissue for microscopy	Aqueous mounting medium (to prevent dissolving the dye)

Experimental Protocols

Hypothetical Protocol for Staining Lipids with Solvent Yellow 56 in Frozen Tissue Sections

Disclaimer: This protocol is a guideline based on the properties of Solvent Yellow 56 and established procedures for other lipophilic dyes. It must be optimized for your specific application.

• Tissue Preparation:

  • Cut frozen tissue sections at 8-10 µm using a cryostat.

  • Mount the sections on glass slides.

  • Air dry the sections for 30-60 minutes.

• Fixation:

  • Fix the sections in 10% neutral buffered formalin for 5-10 minutes.

  • Rinse gently with running tap water for 1 minute.

  • Rinse with distilled water.

• Staining:

  • Prepare a 0.3% (w/v) stock solution of Solvent Yellow 56 in 99% isopropanol.

  • Prepare the working staining solution by mixing 6 ml of the stock solution with 4 ml of distilled water. Let it stand for 10 minutes and filter before use.

  • Immerse the slides in the working staining solution for 10-15 minutes.

• Differentiation:

  • Briefly rinse the slides in 60% isopropanol to remove excess dye. This step is critical and may require optimization.

• Counterstaining:

  • Rinse the slides in distilled water.

  • Counterstain with Mayer's hematoxylin for 30-60 seconds to visualize nuclei.

  • "Blue" the hematoxylin by washing in running tap water for 5 minutes.

• Mounting:

  • Rinse with distilled water.

  • Mount the coverslip using an aqueous mounting medium.

Mandatory Visualization

Caption: Troubleshooting workflow for high background staining.

Caption: Mechanism of non-specific binding of Solvent Yellow 56.

Filter set recommendations for Solvent Yellow 56 microscopy

This technical support center provides guidance and troubleshooting for researchers, scientists, and drug development professionals utilizing Solvent Yellow 56 in microscopy applications.

Frequently Asked Questions (FAQs)

Q1: What are the recommended filter sets for Solvent Yellow 56 fluorescence microscopy?

A1: The precise excitation and emission maxima of Solvent Yellow 56 can be influenced by the local microenvironment, including solvent polarity and binding interactions. Based on the spectral properties of structurally similar azo dyes, a starting point for filter selection is recommended. However, for optimal performance, experimental determination of the spectral characteristics in your specific system is advised.

Hypothetical Spectral Properties and Recommended Filter Set for Solvent Yellow 56

Parameter	Wavelength (nm)	Recommended Filter Set Component	Wavelength Range (nm)
Hypothetical Excitation Maximum (λex)	~410	Excitation Filter (EX)	405 - 425
Hypothetical Emission Maximum (λem)	~515	Dichroic Mirror (DM)	Cut-on at 455
Emission Filter (EM)	500 - 550

Disclaimer: These are estimated spectral values. Please refer to the experimental protocol below to determine the optimal filter set for your specific application.

Q2: How do I experimentally determine the optimal filter set for Solvent Yellow 56 in my experimental setup?

A2: To empirically determine the best filter combination, you will need access to a spectrophotometer or a microscope equipped with a spectral detector. The following protocol outlines the necessary steps.

Experimental Protocol: Determination of Optimal Excitation and Emission Wavelengths

• Sample Preparation: Prepare a solution of Solvent Yellow 56 in the solvent system or buffer that will be used in your microscopy experiment. The concentration should be sufficient to obtain a measurable fluorescence signal.

• Absorption Spectrum Measurement:

  • Use a UV-Visible spectrophotometer to measure the absorption spectrum of the Solvent Yellow 56 solution.

  • The wavelength at which the highest absorbance is recorded corresponds to the excitation maximum (λex).

• Emission Spectrum Measurement:

  • Use a spectrofluorometer or a confocal microscope with spectral imaging capabilities.

  • Excite the sample at the determined λex.

  • Scan a range of emission wavelengths to identify the peak emission wavelength (λem).

• Filter Set Selection:

  • Choose an excitation filter that selectively transmits light at or near the determined λex.

  • Select a dichroic mirror with a cut-on wavelength between the excitation and emission maxima.

  • Choose an emission filter that selectively transmits light at or near the determined λem, while blocking scattered excitation light.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Weak or No Fluorescence Signal	Incorrect filter set.	Verify the excitation and emission spectra of Solvent Yellow 56 in your solvent and select a filter set that matches these wavelengths.
Low concentration of the dye.	Increase the concentration of Solvent Yellow 56 in your sample.
Photobleaching (fading of the fluorescent signal upon exposure to light).	Reduce the intensity and duration of the excitation light. Use an anti-fade mounting medium.
High Background Signal	Autofluorescence from the sample or mounting medium.	Use a mounting medium with low autofluorescence. Perform a background subtraction during image analysis.
Non-specific binding of the dye.	Optimize staining protocols to reduce non-specific binding, including washing steps and blocking agents.
Light leaks in the microscope setup.	Ensure the microscope's light path is properly shielded from ambient light.
Photobleaching	Excessive exposure to high-intensity excitation light.	Minimize exposure time and use the lowest possible excitation light intensity that provides an adequate signal.[1][2]
Presence of reactive oxygen species.	Use an anti-fade reagent in your mounting medium to quench reactive oxygen species.[1]
Image Appears Blurry	Incorrect focus.	Carefully adjust the focus of the microscope.
Problems with the objective lens.	Ensure the objective lens is clean and appropriate for the application. Use immersion oil if required.
Sample preparation issues.	Ensure the sample is properly mounted and the coverslip is clean and correctly positioned.

Visual Guides

Below are diagrams illustrating key experimental workflows and logical relationships relevant to Solvent Yellow 56 microscopy.

Figure 1. Workflow for selecting an appropriate filter set for Solvent Yellow 56.

Figure 2. Decision tree for troubleshooting a weak fluorescence signal.

References

• 1. microscopecentral.com [microscopecentral.com]
• 2. XF407 Cy5 Premium Fluorescence Filter Set | Omega - Custom Optical Filters [omegafilters.com]

How to prevent Solvent Yellow 56 precipitation in staining solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of Solvent Yellow 56 in staining solutions.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 56 and what are its common applications in a research setting?

Solvent Yellow 56, also known as C.I. 11021, is a reddish-yellow azo dye.[1][2] It is insoluble in water but soluble in a variety of organic solvents.[2][3] In a laboratory context, it is primarily used for staining non-polar substances such as oils, fats, waxes, and plastics.[1]

Q2: What are the primary causes of Solvent Yellow 56 precipitation in staining solutions?

Precipitation of Solvent Yellow 56 can be attributed to several factors:

• Poor Solvent Selection: Using a solvent in which the dye has low solubility.

• Supersaturation: Dissolving the dye beyond its solubility limit at a given temperature.

• Temperature Fluctuations: A decrease in temperature can lower the solubility of the dye, leading to precipitation.

• Incompatible Reagents: Introducing a substance into the staining solution that reduces the dye's solubility (e.g., adding an aqueous solution to a non-polar solvent-based dye solution).

• Solvent Evaporation: Evaporation of the solvent can increase the dye concentration beyond its solubility limit.

Q3: Which solvents are recommended for preparing Solvent Yellow 56 staining solutions?

The choice of solvent is critical for maintaining the stability of the staining solution. Based on solubility data, the following solvents are recommended. Dichloromethane and methylbenzene (toluene) offer the highest solubility. Acetone is also a good option and can act as a co-solvent. While ethanol can be used, it has a lower dissolving capacity compared to the others.

Troubleshooting Guide: Preventing and Resolving Solvent Yellow 56 Precipitation

This guide provides a systematic approach to troubleshoot and prevent precipitation of Solvent Yellow 56 in your staining solutions.

Problem: Precipitate is observed in the staining solution.

Initial Assessment Workflow

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Yellow 56,Transparent Yellow 2G,CAS 2481-94-9 [xcwydyes.com]

Troubleshooting poor staining with Solvent Yellow 56

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Solvent Yellow 56 for staining applications.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 56 and for what is it used in a laboratory setting?

Solvent Yellow 56, also known by its Colour Index name C.I. 11021, is a synthetic azo dye.[1] It is a reddish-yellow powder that is insoluble in water but soluble in a variety of organic solvents.[1][2] In an industrial context, it is commonly used to color oils, waxes, fats, plastics, and printing inks.[1][3] For researchers, its lipophilic (fat-soluble) nature makes it a potential candidate for staining intracellular lipid droplets and other lipid-rich structures for microscopic analysis.

Q2: What are the key chemical and physical properties of Solvent Yellow 56?

Understanding the properties of Solvent Yellow 56 is crucial for its effective application and for troubleshooting. Key properties are summarized below.

Property	Value
Chemical Formula	C₁₆H₁₉N₃
Molecular Weight	253.34 g/mol
Appearance	Reddish-yellow powder
Water Solubility	Insoluble
Heat Resistance	Up to 220°C in polystyrene
Light Fastness	Grade 4-5 on the Blue Wool Scale

Q3: How do I prepare a stock solution of Solvent Yellow 56?

Due to its insolubility in water, stock solutions must be prepared in an appropriate organic solvent.

• Recommended Solvents: Based on available data, suitable solvents for creating a stock solution include acetone, ethanol, isopropanol, or dimethyl sulfoxide (DMSO).

• Protocol for 1% (w/v) Stock Solution:

  • Accurately weigh 10 mg of Solvent Yellow 56 powder.

  • Transfer the powder to a clean glass vial.

  • Add 1 mL of your chosen solvent (e.g., absolute ethanol).

  • Vortex or sonicate until the dye is completely dissolved. The solution should be clear.

  • Store the stock solution in a tightly sealed, light-protected container at 4°C.

Q4: Is Solvent Yellow 56 fluorescent?

While primarily used as a colorimetric dye, some azo dyes can exhibit fluorescence. However, the fluorescence quantum yield of Solvent Yellow 56 is not well-documented in the scientific literature for microscopy applications. If fluorescence is desired, it is recommended to use well-characterized fluorescent lipid probes such as Nile Red or BODIPY dyes.

Troubleshooting Guide

This guide addresses common issues encountered when using Solvent Yellow 56 for staining biological samples.

Problem 1: Weak or No Staining

Q: My cells/tissue show very faint or no yellow staining after following the protocol. What could be the cause?

A: Weak or no staining can result from several factors related to the dye solution, the staining procedure, or the sample itself.

• Possible Cause 1: Inactive or Degraded Dye.

  • Solution: Ensure your Solvent Yellow 56 powder is not expired and has been stored correctly (cool, dry, and dark place). Prepare a fresh stock solution.

• Possible Cause 2: Insufficient Dye Concentration.

  • Solution: The optimal concentration can vary between cell types and experimental conditions. Prepare a range of working solutions from your stock (e.g., 0.1, 0.5, 1.0, 2.0 µg/mL) to determine the ideal concentration for your experiment.

• Possible Cause 3: Inadequate Incubation Time.

  • Solution: Staining may be too short for the dye to sufficiently partition into the lipid droplets. Increase the incubation time (e.g., from 15 minutes to 30 or 60 minutes).

• Possible Cause 4: Poor Fixation.

  • Solution: Proper fixation is crucial for preserving cellular structures, including lipid droplets. Ensure you are using a suitable fixation protocol. For lipid droplet staining, a 4% paraformaldehyde (PFA) solution is commonly used. Inadequate fixation can lead to the loss of lipids during the staining process.

• Possible Cause 5: Presence of Detergents.

  • Solution: If your buffers contain detergents (e.g., Triton X-100, saponin), these can solubilize lipids, leading to a loss of staining. Ensure all buffers used after fixation are detergent-free.

Problem 2: Uneven or Patchy Staining

Q: The staining in my sample is not uniform, with some areas being much darker than others. How can I resolve this?

A: Uneven staining is often a result of procedural issues.

• Possible Cause 1: Dye Precipitation.

  • Solution: Solvent Yellow 56 can precipitate if the working solution is not properly prepared or if it comes into contact with incompatible aqueous buffers too quickly. Ensure the dye is fully dissolved in the stock solution. When preparing the working solution, add the stock solution to the buffer dropwise while vortexing to prevent precipitation. Filtering the working solution through a 0.22 µm syringe filter before use is also recommended.

• Possible Cause 2: Incomplete Reagent Coverage.

  • Solution: Ensure that the entire sample is fully immersed in all solutions throughout the staining protocol, including fixation, washing, and staining steps.

• Possible Cause 3: Cell Clumping or Uneven Seeding.

  • Solution: If working with cultured cells, ensure they are seeded evenly and are not overly confluent, as this can lead to uneven access of the dye to all cells.

Problem 3: High Background Staining

Q: I am observing a high level of background staining, which is obscuring the specific staining of lipid droplets. What can I do?

A: High background can be caused by excessive dye concentration or inadequate washing.

• Possible Cause 1: Dye Concentration is Too High.

  • Solution: A high concentration of the dye can lead to non-specific binding to other cellular components. Perform a concentration titration to find the lowest effective concentration that provides specific staining with minimal background.

• Possible Cause 2: Inadequate Washing.

  • Solution: Insufficient washing after staining will leave residual dye in the sample. Increase the number and/or duration of the wash steps with your wash buffer (e.g., PBS) after staining.

Problem 4: Staining Fades Quickly

Q: The yellow color of the stained structures fades rapidly, especially under the microscope. How can I prevent this?

A: Fading, or photobleaching, is a common issue with many dyes when exposed to light.

• Possible Cause 1: Photobleaching.

  • Solution: Minimize the exposure of your stained sample to the microscope's light source. Use the lowest light intensity necessary for visualization. When not actively observing, block the light path.

• Possible Cause 2: Incompatible Mounting Medium.

  • Solution: The choice of mounting medium is critical for preserving the stain. For solvent-based dyes, a resinous or organic mounting medium is often more suitable than an aqueous one. However, some aqueous mounting media with anti-fade reagents can also be effective. It is important to ensure the mounting medium is compatible with the solvent used for the dye and does not cause the color to fade.

Quantitative Data Summary

The following tables provide a summary of quantitative data for Solvent Yellow 56 and relevant experimental parameters.

Table 1: Solubility of Solvent Yellow 56 at 20°C

Solvent	Solubility (g/L)
Acetone	171.3
Butyl Acetate	146.3
Methylbenzene (Toluene)	371.9
Dichloromethane	500.0
Ethyl Alcohol	41.4

Table 2: Physical and Chemical Properties

Property	Value	Reference
CAS Number	2481-94-9
C.I. Number	11021
Melting Point	~94-96 °C
Heat Resistance	220 °C
Light Fastness (Blue Wool Scale)	4-5

Table 3: Refractive Indices of Common Mounting Media

Mounting Medium Type	Example	Refractive Index (RI)
Aqueous	Water	1.333
Glycerol (75%)	~1.44
Glycerine Jelly	~1.47
Resinous (Organic)	Canada Balsam	1.52-1.54
Permount™	~1.528
Eukitt™	~1.58 (dried)

Experimental Protocols

The following is a generalized protocol for staining intracellular lipid droplets in cultured adherent cells with Solvent Yellow 56. This protocol is a starting point and may require optimization for your specific cell type and experimental conditions.

Materials:

• Solvent Yellow 56 powder

• Absolute ethanol (or other suitable solvent) for stock solution

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Mounting Medium

• Glass slides and coverslips

Protocol:

• Cell Culture: Culture adherent cells on glass coverslips in a multi-well plate to the desired confluency.

• Fixation:

  • Carefully aspirate the culture medium.

  • Gently wash the cells twice with PBS.

  • Add 4% PFA in PBS to each well to cover the cells.

  • Incubate for 15-20 minutes at room temperature.

  • Aspirate the PFA and wash the cells three times with PBS.

• Staining:

  • Prepare a working solution of Solvent Yellow 56 by diluting the 1% stock solution in PBS. A starting concentration of 1 µg/mL is recommended. To avoid precipitation, add the stock solution dropwise to the PBS while vortexing.

  • Aspirate the PBS from the cells and add the Solvent Yellow 56 working solution.

  • Incubate for 20-30 minutes at room temperature, protected from light.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells three times with PBS to remove excess stain.

• Mounting:

  • Carefully remove the coverslips from the wells.

  • Mount the coverslips onto glass slides with a compatible mounting medium.

  • Seal the edges of the coverslip with nail polish if necessary.

• Imaging:

  • Visualize the stained cells using a bright-field microscope. Lipid droplets should appear as distinct yellow-orange structures within the cytoplasm.

Visual Diagrams

Caption: Troubleshooting workflow for poor staining with Solvent Yellow 56.

Caption: General experimental workflow for staining lipids with Solvent Yellow 56.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Solvent Yellow 56 | 2481-94-9 [chemicalbook.com]
• 3. epsilonpigments.com [epsilonpigments.com]

Technical Support Center: Solvent Yellow 56 Fluorescence

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the effect of pH on the fluorescence intensity of Solvent Yellow 56. This resource is intended for researchers, scientists, and drug development professionals utilizing this dye in their experiments.

Troubleshooting Guides

Problem: Inconsistent or No Fluorescence Signal

Possible Causes and Solutions:

• Incorrect pH of the Medium: The fluorescence of many azo dyes is highly pH-dependent. The protonation state of the dye molecule, which is dictated by the pH of the solvent, can significantly alter its electronic structure and, consequently, its fluorescence properties.

  • Solution: Ensure the pH of your experimental medium is controlled and buffered at the desired value. Verify the pH of your buffers before use. It is recommended to perform a pH titration to determine the optimal pH for maximum fluorescence intensity for your specific application.

• Solvent Polarity: The fluorescence of solvatochromic dyes like Solvent Yellow 56 can be influenced by the polarity of the solvent.

  • Solution: Maintain a consistent solvent system throughout your experiments. If you are changing solvents, be aware that this can shift the emission spectrum and alter the quantum yield.

• Dye Concentration: At high concentrations, quenching effects (self-quenching) can lead to a decrease in fluorescence intensity.

  • Solution: Prepare a dilution series of Solvent Yellow 56 to determine the optimal concentration range where fluorescence intensity is linearly proportional to concentration.

• Photobleaching: Prolonged exposure to the excitation light source can lead to the photochemical destruction of the dye, resulting in a diminished fluorescence signal.

  • Solution: Minimize the exposure time of the sample to the excitation light. Use the lowest possible excitation intensity that provides an adequate signal-to-noise ratio. The use of fresh samples for each measurement is recommended.

• Instrument Settings: Incorrect settings on the fluorometer can lead to poor signal detection.

  • Solution: Optimize the excitation and emission wavelengths, as well as the slit widths, for Solvent Yellow 56. Consult the literature or perform initial scans to determine the optimal parameters for your instrument.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the fluorescence of azo dyes like Solvent Yellow 56?

The fluorescence intensity of many azo dyes is pH-sensitive. Generally, changes in pH alter the protonation state of the azo group (-N=N-) and other functional groups on the molecule. This can lead to shifts in the absorption and emission spectra, as well as changes in the fluorescence quantum yield. For some azo dyes, fluorescence is enhanced in either acidic or basic conditions, while for others, it may be quenched. The specific behavior is dependent on the molecular structure of the dye.

Q2: How can I determine the optimal pH for my experiment with Solvent Yellow 56?

To determine the optimal pH, you should perform a pH-dependent fluorescence measurement. This involves preparing a series of buffer solutions with a range of pH values, adding a constant concentration of Solvent Yellow 56 to each, and measuring the fluorescence intensity. Plotting the fluorescence intensity against the pH will reveal the pH at which the dye exhibits the highest fluorescence.

Q3: Can changes in temperature affect the fluorescence of Solvent Yellow 56?

Yes, temperature can influence fluorescence intensity. Generally, an increase in temperature can lead to a decrease in fluorescence intensity due to increased non-radiative decay processes. It is important to maintain a constant and controlled temperature during your experiments to ensure reproducibility.

Q4: What is a suitable experimental protocol for measuring the effect of pH on Solvent Yellow 56 fluorescence?

A general protocol is provided in the "Experimental Protocols" section below. This can be adapted to your specific experimental needs and instrumentation.

Data Presentation

Hypothetical Data: pH-Dependent Fluorescence of an Azo Dye

pH	Average Fluorescence Intensity (Arbitrary Units)	Standard Deviation
3.0	150	± 8
4.0	280	± 12
5.0	450	± 15
6.0	620	± 20
7.0	800	± 25
8.0	750	± 22
9.0	600	± 18
10.0	450	± 14
11.0	300	± 10

Experimental Protocols

Protocol: Measurement of pH-Dependent Fluorescence Intensity

• Preparation of Buffer Solutions:

  • Prepare a series of buffer solutions covering a wide pH range (e.g., pH 3 to 11). Use buffers with appropriate buffering capacities for each pH value (e.g., citrate buffer for pH 3-6, phosphate buffer for pH 6-8, and borate buffer for pH 8-10).

  • Verify the pH of each buffer solution using a calibrated pH meter.

• Preparation of Solvent Yellow 56 Stock Solution:

  • Prepare a concentrated stock solution of Solvent Yellow 56 in a suitable organic solvent in which it is highly soluble (e.g., ethanol or DMSO).

• Preparation of Working Solutions:

  • For each pH buffer, prepare a working solution by adding a small, constant aliquot of the Solvent Yellow 56 stock solution to the buffer. The final concentration of the dye should be in the low micromolar range to avoid self-quenching. The final concentration of the organic solvent from the stock solution should be kept low (e.g., <1%) to minimize its effect on the buffer's pH and the dye's fluorescence.

• Fluorescence Measurement:

  • Use a calibrated fluorometer.

  • Set the excitation and emission wavelengths appropriate for Solvent Yellow 56. If these are unknown, perform excitation and emission scans on a sample with moderate fluorescence to determine the optimal wavelengths.

  • For each working solution, record the fluorescence intensity. Ensure that the temperature is kept constant throughout the measurements.

  • Measure the fluorescence of a blank sample (buffer solution without the dye) for each pH value to subtract any background fluorescence.

• Data Analysis:

  • Subtract the background fluorescence from the sample fluorescence for each pH value.

  • Plot the corrected fluorescence intensity as a function of pH to visualize the pH-dependent fluorescence profile.

Mandatory Visualizations

Caption: Logical diagram illustrating the effect of pH on dye fluorescence.

Caption: Workflow for determining the pH-dependence of fluorescence.

Reference Data & Comparative Studies

A Comparative Guide to Lipid Droplet Staining: Solvent Yellow 56 vs. Nile Red

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of intracellular lipid droplets are crucial for understanding cellular metabolism and the progression of various diseases. This guide provides a comprehensive comparison of two fluorescent dyes, Solvent Yellow 56 and Nile Red, for lipid droplet staining, supported by available experimental data and detailed protocols.

Nile Red is a well-established and widely used fluorescent probe for lipid droplets, known for its solvatochromic properties and high affinity for neutral lipids. In contrast, Solvent Yellow 56, an azo dye, is traditionally used for coloring oils and waxes, suggesting its potential for lipid staining, though it is less characterized as a fluorescent probe in biological applications. This guide aims to objectively compare their performance based on available data.

Physicochemical and Spectroscopic Properties

A summary of the key properties of Solvent Yellow 56 and Nile Red is presented in the table below.

Property	Solvent Yellow 56	Nile Red
Chemical Structure	N,N-diethyl-p-(phenylazo)aniline	9-(diethylamino)-5H-benzo[a]phenoxazin-5-one
Molecular Weight	253.34 g/mol	318.37 g/mol
Excitation Max (in neutral lipids)	Data not available	~515 nm[1]
Emission Max (in neutral lipids)	Data not available	~585 nm (yellow-gold fluorescence)[1]
Excitation Max (in polar lipids)	Data not available	~554 nm[1]
Emission Max (in polar lipids)	Data not available	~638 nm (red fluorescence)[1]
Quantum Yield	Data not available	High in nonpolar environments, significantly reduced in polar media.[2]
Photostability	Generally good lightfastness as a dye, but specific data for microscopy is limited. Azo dyes can exhibit photoisomerization which may affect fluorescence.	Considered to have high photostability.
Solubility	Insoluble in water; soluble in organic solvents like DMSO (slightly), chloroform (sparingly), ethanol, acetone, and toluene.	Soluble in DMSO and dimethylformamide (~1 mg/ml); slightly soluble in ethanol. Sparingly soluble in aqueous buffers.
Cytotoxicity (Oral LD50, rat)	Data not available	Data not available

Experimental Protocols for Lipid Droplet Staining

Detailed methodologies for staining lipid droplets in cells are crucial for reproducible results. Below are typical protocols for Nile Red. A specific protocol for Solvent Yellow 56 for fluorescent lipid droplet imaging is not well-established in the scientific literature.

Nile Red Staining Protocol for Live or Fixed Cells

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

Materials:

• Nile Red stock solution (1 mM in anhydrous DMSO)

• Phosphate-buffered saline (PBS) or Hanks' Balanced Salt Solution with 20 mM HEPES (HHBS)

• Cell culture medium

• Fixative (e.g., 4% paraformaldehyde in PBS), if applicable

Procedure:

• Preparation of Staining Solution:

  • Thaw the Nile Red stock solution and protect it from light.

  • Dilute the stock solution to a final working concentration of 200-1000 nM in pre-warmed serum-free cell culture medium or buffer (e.g., HHBS). Mix well by vortexing.

• Cell Preparation:

  • For live cells: Culture cells on coverslips or in imaging dishes. Wash the cells once with PBS or HHBS.

  • For fixed cells: Culture cells on coverslips. Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Wash the cells three times with PBS.

• Staining:

  • Add the Nile Red working solution to the cells and incubate for 5-30 minutes at room temperature or 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells two to three times with PBS or HHBS to remove background fluorescence.

• Imaging:

  • Mount the coverslips with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope. For selective detection of neutral lipid droplets, use excitation around 450-500 nm and collect emission above 528 nm for yellow-gold fluorescence. For red fluorescence, which can also stain polar lipids, use excitation around 515-560 nm and collect emission above 590 nm.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for lipid droplet staining and imaging.

Lipid Droplet Staining Workflow

Performance Comparison

Nile Red:

Nile Red is a highly sensitive and specific stain for intracellular lipid droplets. Its fluorescence is environmentally sensitive, meaning it is intensely fluorescent in the hydrophobic environment of lipid droplets but shows minimal fluorescence in aqueous media. This property results in a high signal-to-noise ratio. The dye's solvatochromism allows for the potential differentiation between neutral lipids (yellow-gold emission) and polar lipids (red emission) by selecting appropriate excitation and emission filters. It is suitable for both live and fixed-cell imaging and is compatible with flow cytometry. While generally considered photostable, like all fluorophores, it will photobleach with intense or prolonged exposure to excitation light. Some studies suggest that Nile Red can be less specific than other available probes like the BODIPY family of dyes.

Solvent Yellow 56:

Conclusion

For researchers requiring a reliable and well-characterized fluorescent probe for lipid droplet staining, Nile Red remains the superior choice based on the wealth of available data and established protocols. Its high sensitivity, specificity for neutral lipids, and versatility for both live and fixed-cell applications make it a robust tool for lipid research.

Solvent Yellow 56 , while lipophilic, is an uncharacterized agent for fluorescent lipid droplet imaging. Its potential utility in this application cannot be determined without comprehensive studies on its spectral properties, staining efficacy, and biocompatibility. Researchers seeking alternatives to Nile Red may consider other commercially available and well-documented lipid droplet stains, such as the BODIPY series of dyes. Further research is required to validate whether Solvent Yellow 56 can serve as a viable alternative for lipid droplet analysis.

References

• 1. Nile red - Wikipedia [en.wikipedia.org]
• 2. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorescent Probes: BODIPY 493/503 vs. Solvent Yellow 56

For researchers, scientists, and drug development professionals, the selection of an appropriate chemical tool is paramount for generating accurate and reproducible experimental data. This guide provides a detailed, evidence-based comparison between BODIPY 493/503, a highly specific fluorescent probe, and Solvent Yellow 56, an industrial dye. The focus is on their respective properties and performance for applications in biological research, particularly in the context of cellular imaging.

Introduction and Primary Applications

BODIPY 493/503 is a well-established fluorescent dye belonging to the boron-dipyrromethene (BODIPY) class of fluorophores.[1] It is renowned for its sharp excitation and emission peaks, high fluorescence quantum yield, and strong lipophilicity.[][] These characteristics make it an exceptional tool for precisely staining and visualizing neutral lipids within intracellular lipid droplets in both live and fixed cells.[] Its application is widespread in fluorescence microscopy and flow cytometry for studying cellular metabolism, lipid storage diseases, and other related biological processes.[]

Solvent Yellow 56 , also known as N,N-diethyl-p-(phenylazo)aniline, is a synthetic azo dye. Its primary use is as a colorant in non-aqueous, industrial applications. It imparts a reddish-yellow color to materials such as plastics (polystyrene), oils, fats, waxes, printing inks, and hydrocarbon solvents. While one supplier classifies it as a "fluorescent dye," there is a notable absence of quantitative photophysical data in scientific literature, and its use in biological imaging or fluorescence-based research is not documented.

Data Presentation: Quantitative Comparison

The performance and suitability of a dye for research applications are dictated by its chemical and photophysical properties. The tables below summarize the available quantitative data for both compounds.

Table 1: Chemical and Physical Properties

Property	Solvent Yellow 56	BODIPY 493/503
Chemical Name	N,N-diethyl-4-phenyldiazenylaniline	4,4-difluoro-1,3,5,7,8-pentamethyl-4-bora-3a,4a-diaza-s-indacene
Synonyms	C.I. 11021, 4-(Diethylamino)azobenzene	Pyrromethene 546, BDP 493/503 lipid stain
Molecular Structure	Single Azo Class	Boron-Dipyrromethene Core
CAS Number	2481-94-9	121207-31-6
Molecular Formula	C₁₆H₁₉N₃	C₁₄H₁₇BF₂N₂
Molecular Weight	253.34 g/mol	262.11 g/mol
Appearance	Reddish yellow powder	Solid
Solubility	Insoluble in water; Soluble in organic solvents, oils, fats	Insoluble in water; Soluble in DMSO, Chloroform, DMF

Table 2: Photophysical Properties and Performance

Property	Solvent Yellow 56	BODIPY 493/503
Excitation Maximum (λex)	Data Not Available	~493 nm
Emission Maximum (λem)	Data Not Available	~503 nm
Molar Extinction Coefficient (ε)	Data Not Available	>80,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	Data Not Available	High (often approaching 1.0)
Stokes Shift	Data Not Available	Small (~10 nm)
Photostability	Good (for industrial applications)	Moderate (less stable than newer probes)
Specificity for Lipid Droplets	Not Applicable	High
Suitability for Live-Cell Imaging	Not Documented; Potential for toxicity	Excellent

Performance Comparison in a Research Context

The data clearly indicates that BODIPY 493/503 is specifically designed and optimized for fluorescence-based biological applications, whereas Solvent Yellow 56 is not.

• Fluorescence and Brightness : BODIPY 493/503 is an intensely bright fluorophore due to its high molar extinction coefficient and near-perfect quantum yield. This allows for clear imaging even at low concentrations, minimizing potential cytotoxicity. In contrast, the lack of fluorescence data for Solvent Yellow 56 suggests it functions primarily as a colorimetric dye that absorbs light rather than re-emitting it as fluorescence, making it unsuitable for fluorescence microscopy.

• Specificity : BODIPY 493/503 is highly lipophilic and demonstrates remarkable selectivity for the neutral lipid core of lipid droplets, ensuring precise localization and minimizing off-target staining. The application of Solvent Yellow 56 is to broadly color bulk materials like oils and waxes, with no inherent biological specificity.

• Photostability : While BODIPY 493/503 is considered highly photostable compared to older dyes like Nile Red, some studies note it has limited photostability during prolonged imaging compared to newer, specialized probes. After repeated scans, its signal can diminish significantly. The lightfastness of Solvent Yellow 56 is rated for industrial use in plastics and inks, which is not comparable to the demands of repeated laser excitation in microscopy.

• Compatibility : The spectral properties of BODIPY 493/503 are compatible with standard filter sets on most fluorescence microscopes and flow cytometers. Its narrow emission peak reduces spectral bleed-through in multicolor imaging experiments.

Experimental Protocols

BODIPY 493/503 Staining Protocol for Lipid Droplets in Cultured Cells

This protocol is a standard method for visualizing intracellular lipid droplets.

• Reagent Preparation :

  • Prepare a 1-5 mM stock solution of BODIPY 493/503 in anhydrous dimethyl sulfoxide (DMSO). Store at -20°C, protected from light.

  • On the day of the experiment, dilute the stock solution to a final working concentration of 0.5–2 µM in a suitable buffer, such as Phosphate-Buffered Saline (PBS).

• Cell Preparation :

  • For Live-Cell Imaging : Culture cells on glass-bottom dishes or coverslips to the desired confluency. Ensure cells are healthy before staining.

  • For Fixed-Cell Imaging : Grow cells as above. Wash gently with PBS and fix with 2-4% paraformaldehyde (PFA) in PBS for 10–15 minutes at room temperature. Wash the cells three times with PBS to remove the fixative.

• Staining :

  • Remove the culture medium (for live cells) or final PBS wash (for fixed cells).

  • Add the BODIPY 493/503 working solution to cover the cells and incubate for 15–30 minutes at 37°C (for live cells) or room temperature (for fixed cells), protected from light.

• Washing and Mounting :

  • Remove the staining solution and wash the cells two to three times with PBS.

  • For live-cell imaging, add fresh culture medium or imaging buffer. For fixed cells, mount the coverslip onto a glass slide using an antifade mounting medium.

• Imaging :

  • Visualize the stained lipid droplets using a fluorescence microscope with standard filters for green fluorescence (e.g., excitation ~488 nm, emission ~515 nm).

  • Image immediately after staining and minimize light exposure to reduce photobleaching.

Solvent Yellow 56 Protocol

There are no established or validated protocols for the use of Solvent Yellow 56 in fluorescence microscopy or for staining specific organelles within biological samples. Its use is restricted to industrial coloring applications.

Visualization of Workflows and Relationships

Caption: Experimental workflow for fluorescent staining of lipid droplets.

Caption: Logical comparison of key attributes.

Conclusion

The comparison between Solvent Yellow 56 and BODIPY 493/503 reveals a fundamental difference in their intended applications and chemical functions. BODIPY 493/503 is a high-performance, specific, and well-characterized fluorescent probe essential for modern biological research, particularly for visualizing lipid droplets. Its superior photophysical properties provide the brightness and precision required for high-resolution imaging.

Solvent Yellow 56 is an effective industrial colorant with no documented or validated application in fluorescence microscopy or targeted cellular staining. For researchers, scientists, and drug development professionals requiring reliable and quantitative data on lipid biology, BODIPY 493/503 is the unequivocally appropriate choice.

References

• 1. BODIPY Dyes: A New Frontier in Cellular Imaging and Theragnostic Applications [mdpi.com]

A Researcher's Guide to Neutral Lipid Stains: Alternatives to Solvent Yellow 56

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of neutral lipids are crucial for understanding cellular metabolism, tracking disease progression, and assessing the efficacy of therapeutic interventions. While historically used, Solvent Yellow 56 presents limitations that have driven the adoption of more advanced staining technologies. This guide provides an objective comparison of common alternatives, supported by experimental data, to aid in the selection of the optimal stain for your specific research needs.

The primary alternatives to Solvent Yellow 56 for neutral lipid staining include the classic histological stain Oil Red O and a variety of fluorescent probes such as Nile Red, BODIPY 493/503, and the LipidTOX™ series of stains. The choice of stain depends on several factors, including the experimental model (live or fixed cells), the imaging modality, and the need for multiplexing with other fluorescent markers.

Quantitative Comparison of Neutral Lipid Stains

The following table summarizes the key characteristics and performance of common neutral lipid stains to facilitate an informed decision.

Feature	Oil Red O	Nile Red	BODIPY 493/503	HCS LipidTOX™ Green
Staining Principle	Lysochrome (fat-soluble dye)	Fluorogenic, solvatochromic	Fluorescent	Fluorescent
Excitation Max (nm)	~518 (absorbance)	~488-552	~493	~495
Emission Max (nm)	Not applicable (brightfield)	~528-636	~503	~505
Live/Fixed Cells	Fixed cells only[1]	Live and fixed cells	Live and fixed cells[2]	Primarily for fixed cells, but can be used for live cell imaging[3]
Specificity for Neutral Lipids	Stains neutral triglycerides and some lipids[1]	Stains intracellular lipid droplets; can have off-target staining of other lipid-rich structures	High specificity for neutral lipids[4]	High affinity for neutral lipid droplets
Photostability	Not applicable	Low; prone to photobleaching	Low; significant photobleaching observed after repeated scans	Generally higher than Nile Red and BODIPY 493/503
Signal-to-Noise Ratio	Good contrast in brightfield	Variable; can have high background fluorescence	Generally high, but can exhibit background signal in aqueous media	High, designed for high-content screening
Quantum Yield	Not applicable	Environment-dependent	High	High
Toxicity	Fixation process is toxic	Low for short-term imaging	Low for short-term imaging	Low for short-term imaging
Cost	Low	Moderate	High	High

Decision-Making Workflow for Selecting a Neutral Lipid Stain

The selection of an appropriate neutral lipid stain is a critical step in experimental design. The following workflow, represented as a DOT graph, provides a logical decision-making process to guide researchers.

Caption: Workflow for selecting a neutral lipid stain.

Experimental Protocols

Detailed methodologies for the key staining procedures are provided below.

Oil Red O Staining Protocol for Cultured Cells

This protocol is adapted from standard histological procedures for staining neutral lipids in fixed cells.

Materials:

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Oil Red O stock solution (e.g., 0.5% w/v in isopropanol)

• Oil Red O working solution (e.g., 6 parts Oil Red O stock solution + 4 parts distilled water, freshly prepared and filtered)

• 60% Isopropanol

• Hematoxylin (optional, for counterstaining nuclei)

• Mounting medium

Procedure:

• Wash cells grown on coverslips twice with PBS.

• Fix the cells with 4% PFA for 15-20 minutes at room temperature.

• Wash the cells three times with PBS.

• Incubate the cells with 60% isopropanol for 5 minutes at room temperature.

• Remove the isopropanol and add the Oil Red O working solution to cover the cells.

• Incubate for 15-20 minutes at room temperature.

• Remove the Oil Red O solution and wash the cells with 60% isopropanol.

• Wash the cells twice with distilled water.

• (Optional) Counterstain with hematoxylin for 1 minute and wash with water.

• Mount the coverslips on microscope slides using an aqueous mounting medium.

Nile Red Staining Protocol for Live or Fixed Cells

Nile Red is a versatile dye that can be used for both live and fixed cell imaging of lipid droplets.

Materials:

• Phosphate-buffered saline (PBS) or appropriate cell culture medium

• Nile Red stock solution (e.g., 1 mg/mL in DMSO)

• 4% Paraformaldehyde (PFA) in PBS (for fixed cells)

Procedure for Live Cell Staining:

• Prepare a working solution of Nile Red (e.g., 1-5 µg/mL) in PBS or serum-free medium.

• Wash the cells once with PBS or medium.

• Add the Nile Red working solution to the cells and incubate for 10-15 minutes at 37°C, protected from light.

• Wash the cells twice with PBS or medium.

• Image the cells immediately using a fluorescence microscope with appropriate filters (e.g., excitation ~450-500 nm for yellow-gold emission from neutral lipids).

Procedure for Fixed Cell Staining:

• Fix cells with 4% PFA for 15-20 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a working solution of Nile Red (e.g., 1-5 µg/mL) in PBS.

• Add the Nile Red working solution to the fixed cells and incubate for 10-15 minutes at room temperature, protected from light.

• Wash the cells twice with PBS.

• Mount the coverslips and image.

BODIPY 493/503 Staining Protocol for Live or Fixed Cells

BODIPY 493/503 is a bright and specific fluorescent stain for neutral lipids.

Materials:

• Phosphate-buffered saline (PBS) or appropriate cell culture medium

• BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO)

• 4% Paraformaldehyde (PFA) in PBS (for fixed cells)

Procedure for Live Cell Staining:

• Prepare a working solution of BODIPY 493/503 (e.g., 1-2 µM) in PBS or serum-free medium.

• Wash the cells once with PBS or medium.

• Add the BODIPY 493/503 working solution and incubate for 15-30 minutes at 37°C, protected from light.

• Wash the cells twice with PBS or medium.

• Image the cells immediately using a fluorescence microscope with a standard FITC filter set.

Procedure for Fixed Cell Staining:

• Fix cells with 4% PFA for 15-20 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a working solution of BODIPY 493/503 (e.g., 1-2 µM) in PBS.

• Add the BODIPY 493/503 working solution to the fixed cells and incubate for 15-30 minutes at room temperature, protected from light.

• Wash the cells twice with PBS.

• Mount the coverslips and image.

HCS LipidTOX™ Green Neutral Lipid Stain Protocol for Fixed Cells

This protocol is based on the manufacturer's recommendations for high-content screening applications.

Materials:

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• HCS LipidTOX™ Green Neutral Lipid Stain (1000X stock)

• Staining buffer (e.g., PBS)

Procedure:

• Fix cells with 4% PFA for 20 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a 1X working solution of HCS LipidTOX™ Green by diluting the 1000X stock 1:1000 in staining buffer.

• Add the 1X working solution to the cells and incubate for 30 minutes at room temperature, protected from light.

• The cells can be imaged without a wash step. Mount the coverslips if necessary.

• Image using a fluorescence microscope with a standard FITC filter set.

References

• 1. Optimisation of oil red O staining permits combination with immunofluorescence and automated quantification of lipids | Semantic Scholar [semanticscholar.org]
• 2. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: Author Spotlight: Evaluation of Lipid Droplet Size and Fusion in Bovine Hepatic Cells [jove.com]
• 4. Other Nonpolar and Amphiphilic Probes—Section 13.5 | Thermo Fisher Scientific - JP [thermofisher.com]

A Comparative Guide for Researchers: Solvent Yellow 56 and Oil Red O

For researchers, scientists, and drug development professionals seeking the optimal staining tool for lipid analysis, understanding the distinct characteristics of available dyes is paramount. This guide provides a detailed comparison of Solvent Yellow 56 and the widely used Oil Red O, focusing on their physicochemical properties, established applications, and procedural considerations. While Oil Red O is a well-established standard in biological lipid staining, this guide also explores the known attributes of Solvent Yellow 56 to inform potential, albeit currently unsubstantiated, alternative applications.

At a Glance: Key Property Comparison

A summary of the fundamental physicochemical properties of Solvent Yellow 56 and Oil Red O is presented below, offering a quick reference for solubility and molecular characteristics.

Property	Solvent Yellow 56	Oil Red O
Synonyms	C.I. 11021, N,N-diethyl-p-(phenylazo)aniline	C.I. 26125, Solvent Red 27, Sudan Red 5B
Molecular Formula	C₁₆H₁₉N₃[1][2]	C₂₆H₂₄N₄O[3]
Molecular Weight	253.34 g/mol [1][2]	408.51 g/mol
CAS Number	2481-94-9	1320-06-5
Appearance	Reddish yellow powder	Red powder
Solubility	Insoluble in water; soluble in organic solvents like ethanol, acetone, and methylbenzene.	Insoluble in water; soluble in ethanol, isopropanol, and chloroform.
Absorption Maximum (λmax)	Not readily available in scientific literature for staining applications.	518 nm

Established Applications in Research and Industry

Oil Red O: The Gold Standard in Lipid Histology

Oil Red O is a fat-soluble diazo dye belonging to the lysochrome class, which also includes Sudan III, Sudan IV, and Sudan Black B. It is the most widely used stain for the visualization and quantification of neutral triglycerides and lipids in frozen tissue sections and cultured cells. Its deep red color provides excellent contrast for microscopic analysis.

Key research applications for Oil Red O include:

• Metabolic Studies: Investigating lipid accumulation in cells and tissues in the context of diseases like obesity, diabetes, and atherosclerosis.

• Drug Development: Assessing the effect of therapeutic compounds on lipid metabolism and storage.

• Toxicology: Evaluating cellular steatosis as an indicator of toxicity.

• Cell Biology: Studying the dynamics of lipid droplets in various cell types.

Solvent Yellow 56: An Industrial Dye with Potential for Exploration

Solvent Yellow 56 is an azo dye primarily used in industrial applications for coloring a variety of materials. Its established uses include the dyeing of:

• Plastics (polystyrene, HIPS, RPVC, SAN)

• Oils, fats, and waxes

• Printing inks

• Pyrotechnics for generating yellow smoke

While some commercial suppliers classify Solvent Yellow 56 as a fluorescent dye, there is a notable absence of published scientific literature detailing its fluorescence properties (e.g., excitation/emission spectra, quantum yield) or its application in fluorescence microscopy for biological samples.

Comparative Performance: A Noteworthy Lack of Data

A thorough review of scientific literature reveals no direct comparative studies evaluating the performance of Solvent Yellow 56 against Oil Red O for biological lipid staining. Consequently, there is no experimental data to substantiate any advantages of Solvent Yellow 56 in terms of staining intensity, specificity, photostability, or lower background for research applications. The workflows and logical considerations for dye selection are based on their currently established uses.

Figure 1. Logical workflow for selecting between Oil Red O and Solvent Yellow 56 based on application.

Experimental Protocol: Oil Red O Staining of Cultured Cells

The following is a standard protocol for staining lipids in cultured cells using Oil Red O.

Figure 2. Experimental workflow for Oil Red O staining of cultured cells.

Materials:

• Phosphate-buffered saline (PBS)

• 10% formalin solution

• Oil Red O stock solution (0.5% w/v in 100% isopropanol)

• 60% isopropanol

• Hematoxylin solution (optional, for counterstaining nuclei)

• Distilled water

Procedure:

• Preparation of Oil Red O Working Solution: Prepare the working solution fresh by diluting the stock solution with distilled water (e.g., 6 ml of stock solution + 4 ml of distilled water). Allow the solution to sit for 10 minutes and then filter it through a 0.2 µm syringe filter to remove any precipitate.

• Cell Preparation: Grow cells on glass coverslips in a culture dish.

• Washing: Gently wash the cells twice with PBS.

• Fixation: Fix the cells by incubating with a 10% formalin solution for 30-60 minutes at room temperature.

• Rinsing: Gently wash the cells with distilled water.

• Dehydration: Remove the water and add 60% isopropanol for 5 minutes at room temperature to dehydrate the cells.

• Staining: Remove the isopropanol and add the filtered Oil Red O working solution to cover the cells. Incubate for 15-20 minutes at room temperature.

• Washing: Wash the cells with 60% isopropanol to remove excess stain.

• Rinsing: Gently rinse the cells with distilled water.

• Counterstaining (Optional): If desired, incubate the cells with hematoxylin for 1 minute to stain the nuclei.

• Final Wash: Wash the cells thoroughly with distilled water.

• Microscopy: Mount the coverslips on microscope slides and observe under a light microscope. Lipid droplets will appear as red-orange structures.

Due to the lack of established protocols in the scientific literature, a corresponding detailed procedure for the use of Solvent Yellow 56 in biological staining cannot be provided at this time.

Conclusion

For researchers in the life sciences, Oil Red O remains the validated and reliable choice for the histological staining of neutral lipids. Its properties and applications are well-documented, and established protocols ensure reproducible results. In contrast, Solvent Yellow 56 is an industrial dye with no current body of evidence to support its use as a viable alternative to Oil Red O in a research setting. While the "fluorescent" designation by a commercial supplier is intriguing, the absence of supporting data means that any potential application in fluorescence microscopy would require extensive validation, including characterization of its spectral properties and an assessment of its staining specificity and photostability in biological specimens. Therefore, based on current scientific knowledge, Oil Red O is the recommended reagent for lipid staining in biological and drug development research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 3. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Lipid Staining: Solvent Yellow 56 and Its Alternatives

For researchers, scientists, and drug development professionals, the accurate detection and visualization of lipids within biological samples is crucial for understanding cellular metabolism, disease pathology, and the effects of therapeutic interventions. This guide provides a comparative analysis of Solvent Yellow 56 and other common lipid-specific dyes, focusing on their specificity, cross-reactivity, and practical application.

Overview of Lipid Stains

Lipid stains, or lysochromes, are fat-soluble dyes used to identify lipids in tissues and cells.[1] The mechanism of staining is based on the dye's higher solubility in the lipidic components of the cell than in the solvent from which it is applied.[2][3][4] This guide compares the performance of Solvent Yellow 56 with three widely used lipid stains: Oil Red O, Sudan Black B, and the fluorescent dye Nile Red.

Comparative Analysis of Lipid Dyes

The choice of a lipid stain depends on the specific application, the type of lipids to be detected, and the imaging modality available. The following table summarizes the key characteristics of Solvent Yellow 56 and its common alternatives.

Feature	Solvent Yellow 56	Oil Red O	Sudan Black B	Nile Red
Dye Class	Azo Dye[5]	Diazo Dye	Diazo Dye	Phenoxazone
Target Lipids	Oils, Fats, Waxes	Neutral lipids (triglycerides, diacylglycerols), cholesterol esters	Wide range of lipids (phospholipids, neutral triglycerides, sterols)	Intracellular lipid droplets, neutral lipids
Detection Method	Brightfield Microscopy	Brightfield Microscopy	Brightfield Microscopy	Fluorescence Microscopy, Flow Cytometry
Color	Reddish Yellow	Bright Red	Blue-Black	Yellow-Gold (in neutral lipids), Red (in polar environments)
Specificity	General lipid stain	High for neutral fats and cholesterol esters	Not specific for lipids; also stains other cellular components	High for intracellular lipid droplets
Cross-Reactivity	Information not widely available in biological contexts	Minimal with non-lipidic structures	Stains chromosomes, Golgi apparatus, leukocyte granules	Can stain other hydrophobic structures at higher concentrations or with different filter sets
Applications	Primarily industrial for oils, waxes, plastics	Demonstration of fat in frozen tissue sections	Differentiation of acute myeloid leukemia (AML) from acute lymphoid leukemia (ALL), staining of various cellular components	Vital stain for intracellular lipid droplets in living cells

Specificity and Cross-Reactivity

Solvent Yellow 56 is an azo dye primarily used for industrial purposes such as coloring oils, waxes, and plastics. While it is lipophilic, detailed studies on its specificity and cross-reactivity within biological systems are not extensively documented in the scientific literature. Given its nature as a solvent dye, it is expected to stain a broad range of hydrophobic structures.

Oil Red O is a diazo dye that is highly selective for neutral lipids and cholesterol esters. It is a physical method of staining where the dye dissolves in the lipid. Its high specificity makes it a reliable choice for demonstrating the presence of fat in frozen tissue sections.

Sudan Black B is a slightly basic dye that can bind to acidic groups in lipid compounds, allowing it to stain a wide variety of lipids, including phospholipids, lipoproteins, and triglycerides. However, it is not entirely specific for lipids and has been shown to stain other cellular components like chromosomes, the Golgi apparatus, and leukocyte granules. This lack of specificity can be a limitation in studies requiring precise lipid localization.

Nile Red is a fluorescent vital stain that is highly specific for intracellular lipid droplets. It is strongly fluorescent only in hydrophobic environments, making it an excellent tool for live-cell imaging. Nile Red exhibits solvatochromism, meaning its fluorescence emission color depends on the polarity of the surrounding environment. It fluoresces an intense yellow-gold in the neutral lipid environment of lipid droplets and red in more polar lipid environments, which can be used to differentiate between lipid classes.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. Below are representative protocols for lipid staining using the discussed dyes.

General Protocol for Solvent Staining (Applicable to Solvent Yellow 56 and Oil Red O)

This protocol is a general guideline and may require optimization for specific tissues and cell types.

• Fixation: Fix frozen tissue sections or cells in 10% neutral buffered formalin for 10-60 minutes.

• Washing: Rinse gently with distilled water.

• Dehydration (for Oil Red O): Briefly rinse with 60% isopropanol or propylene glycol.

• Staining: Incubate the sample in a filtered, saturated solution of the dye (e.g., Oil Red O in 60% isopropanol or propylene glycol) in a sealed container for 10-60 minutes at room temperature or 37°C.

• Differentiation: Briefly rinse with the same solvent used for the dye solution (e.g., 60% isopropanol) to remove excess stain.

• Washing: Rinse thoroughly with distilled water.

• Counterstaining (Optional): Stain nuclei with a suitable counterstain like hematoxylin.

• Mounting: Mount in an aqueous mounting medium. Do not use organic solvent-based mounting media as they will dissolve the lipids.

Protocol for Sudan Black B Staining

• Fixation: Fix air-dried smears or frozen sections in formalin vapor or a formalin-ethanol fixative for 10 minutes.

• Washing: Wash gently in running tap water for 5-10 minutes.

• Staining: Place slides in the working Sudan Black B solution for 1 hour in a covered Coplin jar.

• Differentiation: Flood the slides with 70% ethanol for 30 seconds, repeating this step three times to remove excess dye.

• Washing: Rinse in running tap water and air dry.

• Counterstaining: Counterstain with a Romanowsky stain such as Leishman or May-Grünwald-Giemsa.

• Analysis: Air dry and examine under a brightfield microscope.

Protocol for Nile Red Staining of Live Cells

• Cell Culture: Grow cells on glass coverslips or in imaging-compatible plates.

• Preparation of Staining Solution: Prepare a stock solution of Nile Red (e.g., 1 mg/mL in DMSO). Dilute the stock solution in a suitable buffer (e.g., PBS) to a final working concentration (typically 0.1-1.0 µg/mL).

• Staining: Remove the cell culture medium and add the Nile Red working solution to the cells. Incubate for 5-15 minutes at room temperature or 37°C, protected from light.

• Washing: Gently wash the cells with buffer (e.g., PBS) to remove excess dye.

• Imaging: Immediately image the cells using a fluorescence microscope. For neutral lipids, use an excitation wavelength of ~450-500 nm and an emission wavelength of >528 nm (yellow-gold fluorescence). For polar lipids, use an excitation of ~515-560 nm and emission of >590 nm (red fluorescence).

Experimental Workflow for Lipid Detection

The following diagram illustrates a general workflow for the detection and analysis of lipids in biological samples using staining techniques.

Caption: General workflow for lipid detection in biological samples.

Conclusion

While Solvent Yellow 56 is effective for coloring bulk lipids and non-polar substances in industrial applications, its utility as a specific histochemical stain for lipids in a research setting is not well-established. For researchers requiring high specificity and well-characterized performance, Oil Red O and Nile Red are superior alternatives for the detection of neutral lipids and intracellular lipid droplets, respectively. Sudan Black B offers broad-spectrum lipid staining but comes with the caveat of potential cross-reactivity with other cellular components. The choice of dye should be guided by the specific research question, the lipid classes of interest, and the available imaging instrumentation.

References

• 1. microbenotes.com [microbenotes.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. Oil Red O Staining Protocol (Ellis) - IHC WORLD [ihcworld.com]
• 4. webpath.med.utah.edu [webpath.med.utah.edu]
• 5. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]

Quantitative analysis of Solvent Yellow 56 fluorescence vs lipid content

For researchers, scientists, and drug development professionals, the accurate quantification of cellular lipid content is crucial for understanding metabolic processes and developing therapeutic interventions. While numerous fluorescent dyes are available for lipid staining, their performance characteristics vary significantly. This guide provides an objective comparison of the well-established lipid probes, Nile Red and BODIPY 493/503, with a theoretical consideration of Solvent Yellow 56, supported by experimental data and detailed protocols.

There is a notable lack of published scientific literature detailing the use of Solvent Yellow 56 for the quantitative analysis of lipids using fluorescence. Its primary application appears to be in industrial settings for coloring oils, waxes, and plastics.[1][2] While it is classified as a fluorescent dye, its efficacy, specificity, and photophysical properties in a biological lipid environment have not been characterized.[3] Therefore, a direct quantitative comparison with established lipid probes is not feasible at this time. This guide will focus on the proven and widely used alternatives, Nile Red and BODIPY 493/503, to provide a reliable reference for researchers.

Performance Comparison of Established Lipid Dyes

The selection of a fluorescent dye for lipid quantification is critical and depends on the specific experimental requirements. Factors such as the dye's photostability, spectral properties, and sensitivity to the lipid environment must be considered. Nile Red and BODIPY 493/503 are two of the most common dyes used for staining intracellular lipid droplets.[4]

Table 1: Quantitative Comparison of Photophysical Properties

Property	Solvent Yellow 56	Nile Red	BODIPY 493/503
Molecular Formula	C₁₆H₁₉N₃[1]	C₂₀H₁₈N₂O₂	C₁₄H₁₇BF₂N₂
Excitation Max (in lipid environment)	Not Reported	~552 nm (in neutral lipids)	~493 nm
Emission Max (in lipid environment)	Not Reported	~636 nm (in neutral lipids)	~503 nm
Quantum Yield	Not Reported	Environment-dependent	High
Solvatochromism	Not Reported	Strong	Minimal
Photostability	Not Reported	Moderate	High
Specificity for Neutral Lipids	Not Reported	Good, but can stain other membranes	Excellent

In-Depth Look at Leading Alternatives

Nile Red

Nile Red is a solvatochromic dye, meaning its fluorescence emission spectrum is dependent on the polarity of its environment. In a nonpolar, lipid-rich environment, it exhibits strong red fluorescence, while its fluorescence is quenched in aqueous media. This property makes it an excellent tool for detecting intracellular lipid droplets. However, its broad emission spectrum can lead to crosstalk with other fluorophores in multicolor imaging experiments. Better selectivity for cytoplasmic lipid droplets is often achieved by observing the yellow-gold fluorescence (excitation ~450-500 nm, emission >528 nm) rather than the red fluorescence.

BODIPY 493/503

BODIPY 493/503 is a highly specific and photostable fluorescent dye for staining neutral lipids. It is characterized by its bright green fluorescence, narrow emission peak, and high quantum yield. These properties make it ideal for quantitative analysis and high-resolution imaging of lipid droplets, with less signal overlap in multi-labeling experiments compared to Nile Red. BODIPY 493/503 is effective for staining lipids in both live and fixed cells.

Experimental Protocols

General Workflow for Lipid Quantification

The following diagram outlines a typical workflow for the fluorescent staining and quantification of intracellular lipids.

References

• 1. Imaging Lipid Bodies Within Leukocytes with Different Light Microscopy Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of fluorescence to determine the effects of cholesterol on lipid behavior in sphingomyelin liposomes and erythrocyte membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. miragenews.com [miragenews.com]

A Comparative Guide to Solvent Yellow 56 and Its Alternatives for Fluorescence Microscopy

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent dye is a critical step in cellular imaging. This guide provides a comprehensive comparison of the performance of Solvent Yellow 56 and its more established alternatives in various microscopy techniques. While Solvent Yellow 56 is known as a fluorescent, lipophilic dye, its application in high-resolution microscopy is not well-documented. This guide presents the available data for Solvent Yellow 56 and offers a detailed, data-driven comparison with widely used alternatives, including Nile Red, Coumarin 6, and BODIPY dyes.

Solvent Yellow 56: An Overview

Performance Comparison of Fluorescent Dyes

Due to the limited availability of quantitative microscopy data for Solvent Yellow 56, this guide focuses on a comparative analysis of well-characterized alternative fluorescent dyes commonly used for similar applications. The following tables summarize the key performance indicators for Nile Red, Coumarin 6, and a representative BODIPY dye (BODIPY FL).

Table 1: Spectral Properties of Selected Fluorescent Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Solvent/Environment
Nile Red	552	636	Methanol
450-500	>528 (Yellow-Gold)	Intracellular Lipid Droplets
515-560	>590 (Red)	Intracellular Lipid Droplets
Coumarin 6	~460	~500-550	Varies with polymer
BODIPY FL	~502	~511	Aqueous Buffer

Table 2: Photophysical Properties of Selected Fluorescent Dyes

Dye	Quantum Yield (Φ)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Key Features
Nile Red	Varies significantly with solvent polarity	Not specified	Solvatochromic, fluoresces in hydrophobic environments
Coumarin 6	Not specified	Not specified	Cost-effective, good for staining microplastics
BODIPY FL	Often approaching 1.0	>80,000	High photostability, bright, pH-insensitive

Experimental Protocols

Detailed experimental protocols are crucial for the successful application of fluorescent dyes in microscopy. Below are generalized protocols for staining cells with the discussed alternative dyes.

General Protocol for Staining Lipids in Fixed Cells with Nile Red

This protocol is adapted for staining intracellular lipid droplets in cultured cells.

Materials:

• Nile Red stock solution (e.g., 1 mg/mL in acetone or DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Mounting medium

• Glass slides and coverslips

Workflow:

Caption: Workflow for staining lipids in fixed cells with Nile Red.

Procedure:

• Cell Culture: Grow cells on sterile glass coverslips to the desired confluency.

• Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells with 4% PFA for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Staining: Prepare a working solution of Nile Red (e.g., 1-10 µg/mL in PBS). Incubate the fixed cells with the Nile Red solution for 10-15 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS to remove excess dye.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope with appropriate filter sets for yellow-gold or red fluorescence.

General Protocol for Staining with Lipophilic Dyes like Solvent Yellow 56 (Hypothetical)

Given the lipophilic nature of Solvent Yellow 56, a hypothetical protocol for its use in staining cellular lipids would be similar to that for other lipophilic dyes. Optimization of dye concentration, solvent, and incubation time would be necessary.

Workflow for Lipophilic Dye Staining:

References

• 1. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
• 2. cncolorchem.com [cncolorchem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of Lipophilic Azo Dyes for Cellular Imaging

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of intracellular lipid droplets are crucial for understanding cellular metabolism and its role in various diseases. Lipophilic azo dyes have long been employed for this purpose due to their affinity for neutral lipids. This guide provides an objective, data-driven comparison of the most commonly used lipophilic azo dyes in cell imaging: Oil Red O, Sudan III, Sudan IV, and Sudan Black B.

This comprehensive guide delves into a head-to-head comparison of their performance, supported by experimental data. Detailed protocols for standardized comparative analysis are also provided to ensure reproducibility and aid in the selection of the most suitable dye for your specific research needs.

Performance Comparison of Lipophilic Azo Dyes

The selection of an appropriate lipophilic azo dye is critical and depends on the specific requirements of the experiment, such as the desired sensitivity and the imaging modality to be used. While traditionally used for colorimetric staining, some of these dyes also exhibit fluorescent properties that can be leveraged for more quantitative analyses.

Dye	Chemical Structure	Absorption Max (nm)	Emission Max (nm)	Staining Color	Relative Sensitivity
Oil Red O	C₂₆H₂₄N₄O	518	~684[1]	Intense Red	High[2][3]
Sudan III	C₂₂H₁₆N₄O	~507	Not Reported	Orange-Red	Low[2][3]
Sudan IV	C₂₄H₂₀N₄O	520	Not Reported	Red	Moderate
Sudan Black B	C₂₉H₂₄N₆	596-605	Not Reported	Blue-Black	Very High

Key Observations:

• Sensitivity: For the colorimetric detection of lipids, Sudan Black B demonstrates the highest sensitivity, showing a 3.2-fold increase in stained area in lipid-rich samples compared to controls in a comparative study. Oil Red O also provides high sensitivity with a 2.8-fold increase, followed by Sudan IV (2.7-fold) and Sudan III (2.6-fold).

• Color: Oil Red O is known for its deep, intense red color, which offers excellent contrast for brightfield microscopy. Sudan III and IV provide a more orange-red hue. Sudan Black B, as its name suggests, stains lipids a dark blue-black.

• Carcinogenicity: It is important to note that Sudan I, Sudan III, and Sudan IV have been classified as category 3 carcinogens by the International Agency for Research on Cancer. Appropriate safety precautions should be taken when handling these dyes.

Experimental Protocols

For a direct and objective comparison of these dyes, it is crucial to employ standardized experimental protocols. The following methodologies are designed to facilitate a head-to-head analysis of Oil Red O, Sudan III, Sudan IV, and Sudan Black B for staining intracellular lipids in cultured cells.

Cell Culture and Lipid Loading

• Cell Lines: This protocol is suitable for various cell lines known to accumulate lipids, such as 3T3-L1 preadipocytes, HepG2 hepatocytes, or HeLa cells.

• Culture Conditions: Culture the cells in their recommended growth medium until they reach 70-80% confluency.

• Lipid Loading (Optional but Recommended for Comparative Studies): To induce lipid droplet formation, supplement the culture medium with oleic acid complexed to bovine serum albumin (BSA). A typical working concentration is 0.5 mM oleic acid with a 5:1 molar ratio of oleic acid to BSA. Incubate the cells with the lipid-supplemented medium for 24 hours.

Staining Protocol for Cultured Cells

This protocol is adapted for a 24-well plate format. Adjust volumes accordingly for other formats.

• Fixation:

  • Gently aspirate the culture medium.

  • Wash the cells once with Phosphate-Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (for intracellular staining):

  • Incubate the fixed cells with 60% isopropanol for 5 minutes at room temperature.

  • Aspirate the isopropanol.

• Staining:

  • Oil Red O Working Solution (0.5% in 60% Isopropanol): Prepare a stock solution of 0.5 g Oil Red O in 100 mL of 100% isopropanol. To prepare the working solution, mix 6 parts of the stock solution with 4 parts of distilled water. Allow the solution to sit for 10 minutes and then filter through a 0.2 µm syringe filter.

  • Sudan III Working Solution (0.7% in 70% Ethanol): Prepare a working solution of 0.7% (w/v) Sudan III in 70% ethanol.

  • Sudan IV Working Solution (0.7% in 70% Ethanol): Prepare a working solution of 0.7% (w/v) Sudan IV in 70% ethanol.

  • Sudan Black B Working Solution (0.3% in 70% Ethanol): Prepare a working solution of 0.3% (w/v) Sudan Black B in 70% ethanol.

  • Add the respective working dye solution to each well and incubate for 15 minutes at room temperature.

• Destaining and Washing:

  • Remove the staining solution.

  • Briefly rinse the cells with 60% isopropanol (for Oil Red O) or 70% ethanol (for Sudan dyes).

  • Wash the cells three times with distilled water.

• Counterstaining (Optional):

  • To visualize the nuclei, you can counterstain with DAPI or Hematoxylin.

  • For DAPI, incubate with a 1 µg/mL solution in PBS for 5 minutes.

  • For Hematoxylin, incubate for 30 seconds to 1 minute, followed by a thorough wash with water.

• Imaging:

  • Brightfield Microscopy: Acquire images using a standard brightfield microscope.

  • Fluorescence Microscopy (for Oil Red O): Use a fluorescence microscope equipped with a Texas Red or similar filter set (Excitation/Emission: ~628/684 nm).

Quantitative Analysis of Lipid Accumulation

ImageJ or other image analysis software can be used to quantify the stained lipid droplets.

• For Brightfield Images:

  • Convert the images to 8-bit.

  • Use the "Color Threshold" tool to select the stained lipid droplets.

  • Measure the total area of the selected regions.

  • Normalize the stained area to the number of cells (can be determined by counting nuclei from the counterstain).

• For Fluorescence Images:

  • Measure the integrated density of the fluorescent signal.

  • Subtract the background fluorescence from an unstained control.

  • Normalize the fluorescence intensity to the number of cells.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the comparative staining of lipophilic azo dyes in cultured cells.

Caption: A generalized experimental workflow for the comparative analysis of lipophilic azo dyes in cell imaging.

Cellular Uptake and Localization

Lipophilic azo dyes passively diffuse across the cell membrane and accumulate in neutral lipid-rich structures, primarily lipid droplets.

References

• 1. CN112595698A - Application of oil red O and method for quantitatively detecting lipid in tissue or cell - Google Patents [patents.google.com]
• 2. Identification and quantification of lipid accumulation in adipose tissue using oil red O and Sudan stains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. interchim.fr [interchim.fr]

Safety & Regulatory Compliance

Proper Disposal of Solvent Yellow 56: A Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of Solvent Yellow 56 (CAS No. 2481-94-9), a chemical commonly used in laboratory settings. Adherence to these procedures is critical to ensure the safety of personnel and the protection of the environment. This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Solvent Yellow 56 is classified as a hazardous substance. Before handling, it is crucial to be aware of its potential dangers.[1][2] It is harmful if swallowed, causes skin and eye irritation, and may provoke an allergic skin reaction.[1][2] Furthermore, it is recognized as being harmful to aquatic life with long-lasting effects.[1] When heated to decomposition, it can emit toxic fumes of nitrogen oxides.

Table 1: Summary of Solvent Yellow 56 Hazards

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.
Skin Irritation	Causes skin irritation.
Eye Irritation	Causes serious eye irritation.
Skin Sensitization	May cause an allergic skin reaction.
Aquatic Hazard (Chronic)	Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

When handling Solvent Yellow 56, especially during disposal procedures, appropriate personal protective equipment must be worn. This includes:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., rubber gloves).

• Respiratory Protection: An approved respirator should be used, particularly in situations where dust may be generated.

• Protective Clothing: A lab coat or other suitable protective clothing should be worn to minimize skin contact.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Solvent Yellow 56 must comply with federal, state, and local hazardous waste regulations. In the United States, the primary federal regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA).

Step 1: Waste Characterization

All waste containing Solvent Yellow 56 must be treated as hazardous waste. This includes pure, unused chemical, contaminated materials (e.g., paper towels, gloves), and solutions containing the dye.

Step 2: Waste Segregation and Collection

• Solid Waste: Collect solid Solvent Yellow 56 waste, including contaminated items, in a designated, leak-proof, and sealable container. Avoid generating dust during collection. Spills should be vacuumed or swept up and placed into a suitable disposal container.

• Liquid Waste: Collect liquid waste containing Solvent Yellow 56 in a separate, clearly labeled, and appropriate waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 3: Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "Solvent Yellow 56." The accumulation start date should also be clearly marked on the label.

Step 4: Storage

Store the hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials. Keep the container tightly closed except when adding waste.

Step 5: Final Disposal

• Do not dispose of Solvent Yellow 56 down the drain or in the regular trash. This substance is harmful to aquatic life, and such disposal is prohibited.

• The recommended disposal method is to arrange for collection by a licensed hazardous waste disposal company. These companies are equipped to handle and dispose of chemical waste through methods such as controlled incineration with flue gas scrubbing.

• Contact your institution's EHS office to schedule a pickup for your hazardous waste. They will ensure that the disposal process is compliant with all applicable regulations.

Spill and Emergency Procedures

In the event of a spill:

• Evacuate the immediate area and ensure it is well-ventilated.

• Wearing appropriate PPE, contain the spill.

• For solid spills, carefully sweep or vacuum the material and place it in a labeled hazardous waste container. Avoid creating dust.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a labeled hazardous waste container.

• Clean the spill area with soap and water.

• Report the spill to your EHS office.

In case of personal exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.

• Skin: Wash the affected area thoroughly with soap and water.

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Solvent Yellow 56.

References

• 1. echemi.com [echemi.com]
• 2. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Solvent Yellow 56

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for the use of Solvent Yellow 56, an azo dye. Adherence to these procedures is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

Solvent Yellow 56 is classified as a hazardous substance with the following primary risks:

• Harmful if swallowed [1][2][3][4]

• Causes skin irritation [1]

• May cause an allergic skin reaction

• Causes serious eye irritation

• May cause respiratory irritation

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is mandatory. The following table summarizes the required PPE for handling Solvent Yellow 56.

PPE Category	Item	Specifications and Use
Eye Protection	Safety Goggles	Must be chemical splash-proof and conform to EN 166 (EU) or NIOSH (US) standards.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Due to the aromatic amine structure of Solvent Yellow 56, glove selection is critical. Always check breakthrough times for the specific solvent being used. Double gloving is recommended when handling the pure compound or concentrated solutions.
Body Protection	Laboratory Coat	A full-length laboratory coat, preferably with elastic cuffs, should be worn to protect against splashes.
Respiratory Protection	Respirator	An approved respirator is necessary when handling the powder outside of a certified chemical fume hood to avoid inhalation of dust particles.

Glove Selection and Breakthrough Times

The choice of glove material is critical when working with Solvent Yellow 56, especially when it is dissolved in organic solvents. Nitrile gloves offer good resistance to many chemicals, but their performance against aromatic compounds can vary. The following table provides breakthrough time data for various glove materials against chemicals structurally related to Solvent Yellow 56 and common solvents.

Chemical	Glove Material	Thickness	Breakthrough Time (minutes)	Rating
N,N-Diethylethanamine	Nitrile	0.12 mm (4.7 mil)	120-240	Good
Neoprene	0.12 mm (4.7 mil)	< 10	Not Recommended
Aniline	Butyl	Not Specified	>480	Excellent
Neoprene	Not Specified	>480	Excellent
Nitrile	Not Specified	71	Fair
Toluene	Nitrile	Not Specified	Poor resistance	Not Recommended
Xylene	Nitrile	Not Specified	Poor resistance	Not Recommended

Data for N,N-Diethylethanamine from Ansell Chemical Guardian Report. Data for Aniline from University of Connecticut EHS.

Note: Breakthrough times can be influenced by glove thickness, temperature, and movement. It is crucial to consult the glove manufacturer's specific chemical resistance data. For applications involving prolonged or direct exposure, thicker gloves are recommended.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to maintain a safe laboratory environment.

Experimental Workflow

The following diagram outlines the standard workflow for handling Solvent Yellow 56, from preparation to disposal.

Workflow for Safe Handling of Solvent Yellow 56

Detailed Experimental Protocols

• Preparation: Before handling the compound, ensure all required PPE is correctly worn. The entire procedure must be conducted in a certified chemical fume hood.

• Weighing: Use an analytical balance to weigh the desired amount of Solvent Yellow 56 powder. To minimize dust, handle the container carefully and avoid rapid movements.

• "Pasting" the Dye: To prevent clumping and aid dissolution, first create a paste. Add a small amount of the chosen solvent to the powder and mix with a spatula until a smooth slurry is formed.

• Dissolution: Gradually add the remaining solvent to the paste while stirring continuously until the dye is fully dissolved. For difficult-to-dissolve dyes, gentle heating or sonication may be applied, ensuring adequate ventilation.

• Storage: Store the prepared solution in a clearly labeled, sealed container. The label should include the chemical name, concentration, date of preparation, and appropriate hazard symbols.

• Decontamination of Glassware: All glassware that has been in contact with Solvent Yellow 56 should be decontaminated. Rinse with a suitable organic solvent to remove the dye, followed by a thorough washing with soap and water. The solvent rinse should be collected as hazardous waste.

• Spill Management: In the event of a spill, immediately alert others in the vicinity.

  • For solid spills: Carefully sweep or vacuum the powder and place it in a sealed container for disposal. Avoid generating dust.

  • For liquid spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Surface Cleaning: After the bulk of the spill has been removed, decontaminate the area with a suitable solvent, followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan

All waste containing Solvent Yellow 56, including the pure compound, solutions, contaminated PPE, and cleaning materials, must be treated as hazardous waste.

• Waste Collection: Use separate, clearly labeled, and leak-proof containers for solid and liquid waste.

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name (Solvent Yellow 56), and the associated hazards (Toxic, Irritant).

• Storage: Store waste containers in a designated, secondary containment area away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company. Do not discharge any waste containing Solvent Yellow 56 down the drain.

Note on Biodegradation: While research is ongoing into the bioremediation of azo dyes, these methods are not yet standard practice for laboratory waste disposal. Therefore, chemical waste disposal remains the required procedure.

References

• 1. echemi.com [echemi.com]
• 2. guidechem.com [guidechem.com]
• 3. Solvent Yellow 56 | C16H19N3 | CID 17204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]